TIE-2/VEGFR-2 kinase-IN-4

Core Science & Biosynthesis

Dual-Targeting the Angiogenic Switch: A Technical Guide to the Mechanism of Action of TIE-2/VEGFR-2 kinase-IN-4

Executive Summary

In the landscape of anti-angiogenic drug development, resistance mechanisms often circumvent single-target therapies. While targeting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) effectively halts the initiation of new blood vessel sprouts, tumors frequently upregulate compensatory pathways—most notably the Angiopoietin/TIE-2 axis—to stabilize rudimentary vascular networks.

TIE-2/VEGFR-2 kinase-IN-4 (CAS: 433224-29-4) is a highly potent, benzimidazole-based dual inhibitor designed to collapse this compensatory loop[1]. By simultaneously blocking the ATP-binding pockets of both VEGFR-2 and TIE-2 with low-nanomolar efficacy, this compound represents a critical tool for researchers investigating synergistic vascular disruption in oncology and ischemic retinopathies[2].

Molecular Profile & Quantitative Pharmacodynamics

TIE-2/VEGFR-2 kinase-IN-4 ( C26​H17​F4​N5​O4​ ) operates as an ATP-competitive tyrosine kinase inhibitor[1]. Its structural moiety, featuring a benzimidazole core linked to a fluorinated and trifluoromethylated phenyl-urea group, allows for deep insertion into the hydrophobic kinase clefts of its target receptors[1].

To understand its efficacy, we must look at its binding kinetics. The compound exhibits near-equipotent inhibition against both primary targets, ensuring that neither pathway is left unchecked during therapeutic application[2].

Table 1: Target Affinity and Biological Consequences

Target Kinase	IC50 Value	Assay Type	Biological Consequence of Inhibition
VEGFR-2	5.1 nM	Biochemical	Suppression of endothelial cell proliferation, migration, and tip-cell formation.
TIE-2	5.2 nM	Biochemical	Disruption of vascular maturation, destabilization of endothelial cell junctions, and inhibition of pericyte recruitment.

Core Mechanism of Action (MoA)

As an Application Scientist, I emphasize that understanding the causality of dual inhibition is paramount. Angiogenesis is not a single event but a tightly orchestrated temporal sequence.

• The VEGFR-2 Axis (Initiation): VEGF ligands bind to VEGFR-2, triggering receptor dimerization and autophosphorylation. This activates downstream cascades, primarily the MAPK/ERK (driving proliferation) and PI3K/AKT (driving survival) pathways.

• The TIE-2 Axis (Maturation): Angiopoietin-1 (Ang-1) binds to the TIE-2 receptor on endothelial cells. This signal recruits pericytes and smooth muscle cells to wrap around the newly formed, fragile vessel, rendering it mature and resistant to VEGF withdrawal.

• The Dual Inhibition Synergy: If you only inhibit VEGFR-2, existing vessels stabilized by TIE-2 survive. If you only inhibit TIE-2, VEGF continues to drive chaotic sprouting. TIE-2/VEGFR-2 kinase-IN-4 blocks both[2], preventing new sprouts while simultaneously stripping existing neovasculature of its structural integrity, leading to catastrophic vascular collapse in the tumor microenvironment.

Caption: Dual inhibition of VEGFR-2 and TIE-2 signaling pathways by TIE-2/VEGFR-2 kinase-IN-4.

Experimental Methodologies & Protocols

To ensure scientific integrity, the assays used to evaluate this compound must be self-validating. Below are the field-proven protocols for validating the efficacy of TIE-2/VEGFR-2 kinase-IN-4.

Protocol A: Biochemical Kinase Assay (TR-FRET)

Why TR-FRET? Time-Resolved Fluorescence Resonance Energy Transfer minimizes compound auto-fluorescence interference, a common driver of false positives in high-throughput screening.

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2​ , 1 mM EGTA, 0.01% Brij-35).

  • Causality Rule: The inclusion of Brij-35 prevents non-specific compound aggregation, ensuring the inhibitor acts strictly on the kinase domain.

• Compound Serial Dilution: Dilute TIE-2/VEGFR-2 kinase-IN-4 in 100% DMSO, then transfer to the aqueous buffer ensuring a final DMSO concentration of <1%.

  • Causality Rule: Maintaining low DMSO prevents solvent-induced enzyme denaturation.

• Equilibration: Incubate recombinant VEGFR-2 or TIE-2 kinase domains with the inhibitor for 30 minutes at room temperature. This step is critical to establish equilibrium binding before the reaction begins.

• Reaction Initiation: Add ATP (calibrated strictly to the Km​ value for each specific kinase) and a biotinylated peptide substrate.

  • Causality Rule: Running the assay at the ATP Km​ ensures maximum sensitivity to ATP-competitive inhibitors while maintaining physiological relevance.

• Detection: Add Eu-labeled anti-phosphotyrosine antibody and Streptavidin-APC. Read the TR-FRET signal (Ex: 340 nm, Em: 615/665 nm).

Protocol B: Phenotypic Validation (HUVEC Tube Formation)

Why HUVECs? Primary Human Umbilical Vein Endothelial Cells natively express both VEGFR-2 and TIE-2, providing an accurate physiological model for angiogenesis.

• Matrix Preparation: Coat 96-well plates with 50 µL of Growth Factor Reduced (GFR) Matrigel and polymerize at 37°C for 30 minutes.

  • Causality Rule: GFR Matrigel ensures that tube formation is driven exclusively by exogenously added VEGF/Ang-1, rather than basal matrix contaminants.

• Cell Seeding: Seed HUVECs ( 1.5×104 cells/well) in basal media supplemented with VEGF (50 ng/mL) and Ang-1 (50 ng/mL).

• Inhibitor Treatment: Add TIE-2/VEGFR-2 kinase-IN-4 at varying concentrations (1 nM to 100 nM).

• Self-Validating Counter-Screen (Critical Step): In a parallel 96-well plate, perform an ATP-based cell viability assay (e.g., CellTiter-Glo) at 16 hours.

  • Causality Rule: If viability remains >90% but tube formation is completely inhibited, the mechanism of action is confirmed as specifically anti-angiogenic rather than broadly cytotoxic.

Caption: Self-validating experimental workflow for evaluating dual kinase inhibition.

Translational Insights

For drug development professionals, TIE-2/VEGFR-2 kinase-IN-4 serves as a highly optimized reference standard[3]. The dual-targeting paradigm it represents is currently shaping the next generation of tyrosine kinase inhibitors (TKIs)[4]. By utilizing this compound in preclinical models, researchers can establish robust baselines for overcoming VEGF-resistance, mapping the exact inflection points where vascular maturation fails under dual kinase suppression.

References

• PubChem Compound Summary for CID 10230568, National Center for Biotechnology Information.
• TIE-2/VEGFR-2 kinase-IN-4 Product Data, MedChemExpress.
• Patent WO2003022852 - Furo-and Thienopyrimidine Derivatives as Angiogenesis Inhibitors, WIPO.

Sources

• 1. TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

TIE-2/VEGFR-2 Kinase-IN-2: A Technical Guide to a Dual Inhibitor of Angiogenesis

This guide provides an in-depth technical overview of TIE-2/VEGFR-2 kinase-IN-2, a potent dual inhibitor of two critical receptor tyrosine kinases (RTKs) involved in angiogenesis. This document is intended for researchers, scientists, and drug development professionals engaged in oncology, cardiovascular research, and related fields where aberrant angiogenesis is a key pathological feature.

The Critical Roles of TIE-2 and VEGFR-2 in Vascular Homeostasis and Disease

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a tightly regulated process essential for embryonic development, tissue repair, and wound healing.[1] However, its dysregulation is a hallmark of numerous diseases, most notably cancer, where it facilitates tumor growth, invasion, and metastasis.[1][2] Two key receptor tyrosine kinase pathways, the Vascular Endothelial Growth Factor (VEGF)/VEGF Receptor (VEGFR) axis and the Angiopoietin (Ang)/TIE-2 axis, are central to the control of angiogenesis.[1][2]

VEGFR-2 (KDR/Flk-1): The Primary Mediator of VEGF-Driven Angiogenesis

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is the main signaling receptor for VEGF-A and is predominantly expressed on vascular endothelial cells.[2] Upon ligand binding, VEGFR-2 dimerizes and undergoes autophosphorylation of specific tyrosine residues in its intracellular domain.[2][3] This phosphorylation event initiates a cascade of downstream signaling pathways, including the PLCγ-PKC-MAPK and PI3K-Akt pathways, which are crucial for endothelial cell proliferation, migration, survival, and increased vascular permeability.[2][3]

TIE-2 (TEK): A Gatekeeper of Vascular Stability

The TIE-2 receptor and its ligands, the angiopoietins (Ang-1 and Ang-2), play a complementary role to the VEGF/VEGFR-2 pathway, primarily governing the maturation and stabilization of blood vessels. Ang-1, the primary agonist of TIE-2, promotes vascular quiescence and integrity. In contrast, Ang-2, which is often upregulated in tumors and inflammatory conditions, acts as a context-dependent antagonist or partial agonist, disrupting vascular stability and making the endothelium more responsive to pro-angiogenic signals like VEGF-A.

The crosstalk between these two pathways is fundamental to the angiogenic process. The destabilizing effects of Ang-2 on the vasculature can prime endothelial cells for the proliferative and migratory cues provided by VEGF-A.[1] Consequently, the simultaneous inhibition of both VEGFR-2 and TIE-2 presents a compelling therapeutic strategy to more comprehensively suppress pathological angiogenesis.

TIE-2/VEGFR-2 Kinase-IN-2: A Potent Dual Inhibitor

TIE-2/VEGFR-2 kinase-IN-2 is a small molecule inhibitor designed to target the ATP-binding sites of both TIE-2 and VEGFR-2 kinases. Its chemical name is N-[4-(4-aminofuro[2,3-d]pyrimidin-5-yl)phenyl]-N′-[2-fluoro-5-(trifluoromethyl)phenyl]-urea.[4][5]

Mechanism of Action

As a Type II kinase inhibitor, TIE-2/VEGFR-2 kinase-IN-2 binds to and stabilizes the inactive "DFG-out" conformation of the kinase domain. This binding mode, which extends into an allosteric pocket adjacent to the ATP-binding site, prevents the conformational changes required for kinase activation and subsequent autophosphorylation. By competitively inhibiting ATP binding, the inhibitor effectively blocks the initiation of downstream signaling from both TIE-2 and VEGFR-2.

Caption: In Vitro Kinase Assay Workflow.

Step-by-Step Procedure:

• Inhibitor Preparation: Prepare a 10-point serial dilution series of TIE-2/VEGFR-2 kinase-IN-2 in DMSO, starting from a high concentration (e.g., 100 µM). The final DMSO concentration in the assay should be kept constant and low (e.g., ≤1%).

• Kinase Reaction Setup: In a 384-well plate, add the kinase, substrate, and kinase buffer.

• Initiate Reaction: Add the serially diluted inhibitor or DMSO (for positive control) to the wells. Initiate the kinase reaction by adding ATP. The final reaction volume is typically 5-10 µL.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

• Stop Reaction: Stop the kinase reaction by adding ADP-Glo™ Reagent. This reagent also depletes the remaining ATP. Incubate at room temperature for 40 minutes.

• Signal Generation: Add Kinase Detection Reagent to convert ADP to ATP and, through a coupled luciferase/luciferin reaction, generate a luminescent signal. Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of kinase activity relative to the DMSO control. Plot the inhibitor concentration versus percent inhibition and fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value. [3]

Cell-Based Phosphorylation Assay (Western Blot)

This assay determines the ability of the inhibitor to block the ligand-induced autophosphorylation of TIE-2 and VEGFR-2 within a cellular context.

Objective: To assess the inhibition of VEGF-A-induced VEGFR-2 phosphorylation and Ang-1-induced TIE-2 phosphorylation in endothelial cells.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs).

• Endothelial Cell Growth Medium.

• Serum-free medium for starvation.

• TIE-2/VEGFR-2 kinase-IN-2.

• Recombinant human VEGF-A and Angiopoietin-1.

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Primary antibodies: anti-phospho-VEGFR-2 (Tyr1175), anti-total VEGFR-2, anti-phospho-TIE-2 (Tyr992), anti-total TIE-2.

• HRP-conjugated secondary antibodies.

• SDS-PAGE gels and blotting apparatus.

• Chemiluminescent substrate.

Step-by-Step Procedure:

• Cell Culture: Culture HUVECs to ~80-90% confluency in 6-well plates.

• Starvation: Starve the cells in serum-free medium for 4-6 hours to reduce basal receptor phosphorylation.

• Inhibitor Treatment: Pre-treat the cells with various concentrations of TIE-2/VEGFR-2 kinase-IN-2 (or DMSO control) for 1-2 hours.

• Ligand Stimulation: Stimulate the cells with VEGF-A (e.g., 50 ng/mL) or Ang-1 (e.g., 200 ng/mL) for a short period (e.g., 5-10 minutes) at 37°C.

• Cell Lysis: Immediately place the plates on ice, wash with cold PBS, and lyse the cells with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein lysate by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane (e.g., with 5% BSA in TBST).

  • Incubate the membrane with the appropriate primary antibodies (e.g., anti-phospho-VEGFR-2) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and visualize the bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities for the phosphorylated proteins and normalize them to the corresponding total protein levels. This will demonstrate the dose-dependent inhibition of receptor phosphorylation by TIE-2/VEGFR-2 kinase-IN-2.

Endothelial Cell Proliferation Assay

This assay measures the effect of the inhibitor on the proliferation of endothelial cells, a key functional outcome of pro-angiogenic signaling.

Objective: To determine the IC50 value of TIE-2/VEGFR-2 kinase-IN-2 for the inhibition of VEGF-A-induced HUVEC proliferation.

Materials:

• HUVECs.

• Endothelial Cell Basal Medium (EBM) with low serum (e.g., 1% FBS).

• Recombinant human VEGF-A.

• TIE-2/VEGFR-2 kinase-IN-2.

• Cell proliferation reagent (e.g., CellTiter-Glo®, WST-1, or BrdU incorporation kit).

• 96-well clear-bottom black or white plates.

Step-by-Step Procedure:

• Cell Seeding: Seed HUVECs in a 96-well plate at a low density (e.g., 2,000-5,000 cells/well) in low-serum medium. Allow cells to attach overnight.

• Treatment: Add serial dilutions of TIE-2/VEGFR-2 kinase-IN-2 to the wells.

• Stimulation: Add VEGF-A (e.g., 20 ng/mL) to all wells except for the unstimulated control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a CO2 incubator.

• Quantify Proliferation: Add the chosen cell proliferation reagent according to the manufacturer's instructions and measure the signal (luminescence, absorbance, or fluorescence) with a plate reader.

• Data Analysis: Normalize the data to the VEGF-A stimulated control and plot against the inhibitor concentration. Calculate the IC50 value using non-linear regression.

In Vivo Anti-Angiogenesis and Anti-Tumor Models

The efficacy of TIE-2/VEGFR-2 kinase-IN-2 has been demonstrated in preclinical in vivo models. In an HT-29 colon cancer mouse xenograft model, administration of the inhibitor at doses of 3, 10, or 30 mg/kg per day resulted in a reduction in both tumor volume and intratumoral vessel density. [5]Furthermore, at a dose of 20 mg/kg, it showed a protective effect by preventing decreases in body temperature in a mouse model of TNF-α-induced lethal shock, highlighting the role of TIE-2 in inflammatory conditions. [5]

Conclusion

TIE-2/VEGFR-2 kinase-IN-2 is a potent and selective dual inhibitor of two key pathways that drive pathological angiogenesis. Its ability to concurrently block both the primary pro-angiogenic signaling of VEGFR-2 and the vessel destabilization mediated by the TIE-2 axis provides a strong rationale for its use as a tool compound in angiogenesis research and as a lead structure for the development of novel anti-cancer and anti-inflammatory therapeutics. The experimental protocols detailed in this guide offer a robust framework for the comprehensive evaluation of this and other dual kinase inhibitors.

References

• Discovery and evaluation of triple inhibitors of VEGFR-2, TIE-2 and EphB4 as anti-angiogenic and anti-cancer agents. PMC. [Link]

• TIE-2/VEGFR-2 kinase-IN-2 | C20H13F4N5O2 | CID 10113568. PubChem. [Link]

• Discovery of new VEGFR-2 inhibitors based on bis(t[1][4][6]riazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers. PMC. [Link]

• Activity-Based Kinase Selectivity Profiling of Clinically Relevant Tyrosine Kinase Inhibitors using QuickScout. Reaction Biology. [Link]

• Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. Royal Society of Chemistry. [Link]

• Molecular conformations, interactions, and properties associated with drug efficiency and clinical performance among VEGFR TK in. PNAS. [Link]

• 4ASE: CRYSTAL STRUCTURE OF VEGFR2 (JUXTAMEMBRANE AND KINASE DOMAINS) IN COMPLEX WITH TIVOZANIB (AV-951). RCSB PDB. [Link]

• Tie2 activity in cancer associated myofibroblasts serves as novel target against reprogramming of cancer cells to embryonic-like cell state and associated poor prognosis in oral carcinoma patients. BRIC. [Link]

• TIE-2/VEGFR-2 kinase-IN-2 Datasheet. DC Chemicals. [Link]

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• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05244G [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. TIE-2/VEGFR-2 kinase-IN-2 | C20H13F4N5O2 | CID 10113568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

TIE-2/VEGFR-2 Kinase-IN-4: Discovery, Synthesis, and Mechanistic Evaluation

Executive Summary

The therapeutic targeting of tumor angiogenesis has historically centered on the Vascular Endothelial Growth Factor (VEGF) and its receptor, VEGFR-2. However, clinical resistance and compensatory vascularization pathways frequently undermine selective VEGFR-2 inhibition. The Angiopoietin/TIE-2 signaling axis has emerged as a critical parallel pathway regulating vessel maturation, stabilization, and remodeling.

TIE-2/VEGFR-2 kinase-IN-4 (CAS: 433224-29-4), identified in literature as "Compound 49" [1], is a highly potent, orally bioavailable dual inhibitor of both TIE-2 and VEGFR-2. By simultaneously suppressing the initiation of new vessel sprouting (VEGFR-2) and the stabilization of existing tumor vasculature (TIE-2), this benzimidazole-urea derivative achieves profound anti-angiogenic synergy. This technical guide delineates the discovery, structure-activity relationship (SAR), chemical synthesis, and biological evaluation protocols for this compound.

Synergistic signaling of VEGFR-2 and TIE-2 pathways in tumor angiogenesis.

Mechanistic Rationale and SAR Discovery

The discovery of TIE-2/VEGFR-2 kinase-IN-4 originated from high-throughput screening efforts targeting the kinase domains of angiogenic receptors [1]. Early hits demonstrated moderate VEGFR-2 activity but lacked TIE-2 affinity. Subsequent Structure-Activity Relationship (SAR) optimization led to the development of the benzimidazole-urea scaffold.

Structural Segments and Binding Causality

X-ray crystallographic elucidation of the compound bound to the VEGFR-2 enzyme revealed a highly optimized Type II binding mode [1]. The molecule is logically partitioned into three functional segments:

• The Benzimidazole Core (Hinge Binder): The N1 nitrogen of the benzimidazole acts as a critical hydrogen bond acceptor within the ATP-binding hinge region.

• The Urea Linker (DFG Motif Binder): The urea moiety functions as a bidentate hydrogen bond donor/acceptor, interacting directly with the highly conserved Glu883 and Asp1044 residues of the DFG (Asp-Phe-Gly) motif. This interaction locks the kinase in an inactive "DFG-out" conformation.

• The Terminal Phenyl Ring (Back Pocket Binder): The 2-fluoro-5-(trifluoromethyl)phenyl group is precisely engineered to occupy a deep, hydrophobic allosteric back pocket. The inclusion of the highly lipophilic trifluoromethyl group at the 3-position (relative to the urea) was found to be the definitive causal factor for achieving potent TIE-2 cross-reactivity [1].

Structural segments of TIE-2/VEGFR-2 kinase-IN-4 and their binding roles.

Chemical Synthesis Methodology

The synthesis of TIE-2/VEGFR-2 kinase-IN-4 (IUPAC: N-{6-[4-({[2-fluoro-5-(trifluoromethyl)phenyl]carbamoyl}amino)phenoxy]-1H-1,3-benzodiazol-2-yl}furan-2-carboxamide) requires a convergent approach [2]. The protocol below is designed to minimize racemization and prevent the formation of complex byproducts.

Step-by-Step Synthesis Workflow

• Benzimidazole Core Formation:

  • Reagents: 4-(4-Nitrophenoxy)-1,2-phenylenediamine, 2-furoic acid, EDC·HCl (coupling agent), and catalytic HOAt in DMF.

  • Causality: The diamine is coupled with 2-furoic acid to form an amide intermediate, which is subsequently cyclized under acidic conditions (e.g., glacial acetic acid at 65°C) to yield the nitro-substituted benzimidazole core. Furoic acid is selected to provide the furan-2-carboxamide moiety, which enhances solubility and hinge-region affinity.

• Reduction of the Nitro Group:

  • Reagents: 10% Pd/C, H₂ gas (1 atm), in Methanol/EtOAc.

  • Causality: Catalytic hydrogenation cleanly reduces the pendant nitro group to a primary amine without disturbing the furan ring or the benzimidazole core. The reaction is monitored via LC-MS until complete consumption of the starting material.

• Urea Linkage Formation:

  • Reagents: The resulting amine, 2-fluoro-5-(trifluoromethyl)phenyl isocyanate, in anhydrous THF at 0°C to room temperature.

  • Causality: The use of an isocyanate is highly efficient for urea formation. The electron-withdrawing trifluoromethyl group activates the isocyanate, driving the nucleophilic attack by the primary amine to completion within 2 hours. The product precipitates upon the addition of hexanes and is recrystallized from ethanol to yield pure TIE-2/VEGFR-2 kinase-IN-4.

Step-by-step chemical synthesis workflow for TIE-2/VEGFR-2 kinase-IN-4.

Quantitative Biological Evaluation

The compound exhibits exceptional potency in both biochemical and cellular assays, validating its dual-targeting hypothesis [1][3].

Table 1: Kinase Inhibitory Profile

Target Kinase	Assay Type	IC₅₀ Value (nM)	Selectivity Implication
VEGFR-2 (KDR)	ATP-competitive	5.1	Blocks VEGF-induced endothelial sprouting.
TIE-2 (TEK)	ATP-competitive	5.2	Disrupts Ang-1 mediated vessel stabilization.
PDGFR-β	ATP-competitive	> 1000	High selectivity over pericyte-regulating kinases.
EGFR	ATP-competitive	> 5000	Negligible off-target epithelial toxicity.

Data synthesized from Hasegawa et al. [1] and standard biochemical profiling [3].

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocols include built-in validation steps.

Protocol A: In Vitro Kinase Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

• Preparation: Prepare a 1X kinase buffer containing 50 mM HEPES (pH 7.4), 10 mM MgCl₂, 1 mM EGTA, and 0.01% Tween-20.

• Enzyme/Substrate Mix: Add recombinant human VEGFR-2 or TIE-2 kinase domain (final concentration 1 nM) and biotinylated poly-GT substrate (100 nM).

• Compound Addition: Dispense TIE-2/VEGFR-2 kinase-IN-4 in a 10-point dose-response curve (ranging from 10 µM to 0.1 nM, 3-fold dilutions) using an acoustic dispenser to minimize DMSO carryover (final DMSO < 1%).

• Reaction Initiation: Initiate the reaction by adding ATP at the Km​ value specific to each kinase (e.g., 10 µM for VEGFR-2). Validation Check: Run a no-ATP control to establish the assay floor.

• Detection: After 60 minutes at 25°C, quench the reaction with EDTA (20 mM). Add Eu-labeled anti-phosphotyrosine antibody and Streptavidin-APC.

• Readout: Measure the TR-FRET signal (Ratio 665 nm / 615 nm) on a microplate reader. Calculate IC₅₀ using a 4-parameter logistic fit.

Protocol B: HUVEC Proliferation Assay

• Seeding: Seed Human Umbilical Vein Endothelial Cells (HUVECs) at 3,000 cells/well in a 96-well plate using basal medium supplemented with 2% FBS. Starve overnight.

• Stimulation & Treatment: Pre-incubate cells with serial dilutions of TIE-2/VEGFR-2 kinase-IN-4 for 1 hour. Stimulate with 20 ng/mL VEGF or 50 ng/mL Angiopoietin-1.

• Incubation: Incubate for 72 hours at 37°C, 5% CO₂.

• Viability Readout: Add CellTiter-Glo® reagent. Luminescence directly correlates to ATP presence and cell viability. Validation Check: Include Sorafenib as a positive control for VEGFR-2 inhibition.

References

• Hasegawa, M., Nishigaki, N., Washio, Y., Kano, K., Harris, P. A., Sato, H., Mori, I., West, R. I., Shibahara, M., Toyoda, H., Wang, L., Nolte, R. T., Veal, J. M., & Cheung, M. (2007). Discovery of Novel Benzimidazoles as Potent Inhibitors of TIE-2 and VEGFR-2 Tyrosine Kinase Receptors. Journal of Medicinal Chemistry, 50(18), 4453-4470.[Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 10230568, TIE-2/VEGFR-2 kinase-IN-4. PubChem.[Link]

In Vitro Characterization of TIE-2/VEGFR-2 kinase-IN-4: A Technical Guide for Dual Kinase Inhibition Profiling

Executive Summary & Mechanistic Rationale

Pathological angiogenesis is a hallmark of solid tumor progression, driven primarily by the vascular endothelial growth factor (VEGF) and angiopoietin (Ang) signaling pathways. While selective VEGFR-2 inhibitors have shown clinical efficacy, compensatory upregulation of the TIE-2/Ang pathway often leads to resistance. Consequently, dual inhibition of VEGFR-2 and TIE-2 represents a synergistic strategy to dismantle tumor vasculature[1].

TIE-2/VEGFR-2 kinase-IN-4 (CAS: 433224-29-4) is a highly potent, low-molecular-weight benzimidazole-urea derivative. Discovered through extensive structure-activity relationship (SAR) optimization, the N1 nitrogen of its benzimidazole and urea moieties forms critical hydrogen bonds within the ATP-binding pocket of the kinase hinge region[1]. This compound exhibits exceptional dual potency, inhibiting TIE-2 and VEGFR-2 with IC50 values of 5.2 nM and 5.1 nM, respectively[2].

As a Senior Application Scientist, I have structured this guide to provide a robust, self-validating in vitro characterization workflow for this compound. The protocols detailed herein bridge the gap between biochemical target engagement and cellular phenotypic efficacy.

Dual inhibition of VEGFR-2 and TIE-2 signaling pathways by TIE-2/VEGFR-2 kinase-IN-4.

In Vitro Characterization Strategy

To rigorously validate TIE-2/VEGFR-2 kinase-IN-4, the experimental design must flow from isolated biochemical systems to complex primary cell models.

Comprehensive in vitro characterization workflow for dual kinase inhibitors.

Biochemical Profiling: TR-FRET Kinase Assay

The "Why": To determine the absolute biochemical IC50, we utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). This technique relies on the transfer of energy between a donor fluorophore (e.g., Europium) and an acceptor fluorophore when brought into proximity by a phosphorylation-dependent antibody binding event[3]. By introducing a time-delayed measurement, TR-FRET eliminates interference from compound autofluorescence and light scattering, providing a superior signal-to-noise ratio compared to standard ELISAs[3].

Causality in Assay Design: Because TIE-2/VEGFR-2 kinase-IN-4 is an ATP-competitive inhibitor[1], the assay must be run at an ATP concentration equal to the Km​ of the respective kinase. Running the assay at Km​ ensures that the calculated IC50 is a true reflection of the inhibitor's affinity ( Ki​ ), allowing for accurate benchmarking against other compounds.

Step-by-Step Protocol: TR-FRET IC50 Determination

• Compound Preparation: Prepare a 10 mM stock of TIE-2/VEGFR-2 kinase-IN-4 in 100% anhydrous DMSO. Perform a 3-fold, 10-point serial dilution in DMSO, then dilute 1:100 in kinase buffer to achieve a final DMSO concentration of 1% in the assay (prevents solvent-induced kinase denaturation).

• Enzyme/Substrate Mix: In a 384-well low-volume plate, add 5 µL of recombinant VEGFR-2 or TIE-2 kinase domain mixed with the specific biotinylated peptide substrate.

• Inhibitor Incubation: Add 2.5 µL of the diluted compound to the wells. Incubate for 15 minutes at room temperature to allow the inhibitor to equilibrate with the kinase active site.

• Reaction Initiation: Add 2.5 µL of ATP (at the predetermined Km​ concentration) to initiate the phosphorylation reaction. Incubate for 60 minutes at room temperature.

• Detection: Stop the reaction by adding 10 µL of the TR-FRET detection mix containing EDTA (to chelate Mg2+ and halt kinase activity), a Europium-labeled anti-phospho antibody, and Streptavidin-XL665 (acceptor)[4].

• Readout: Incubate for 60 minutes. Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar), measuring emission at 620 nm (donor) and 665 nm (acceptor). Calculate the 665/620 ratio and fit to a 4-parameter logistic curve to derive the IC50.

Cellular Phenotypic Profiling: HUVEC Tube Formation

The "Why": Biochemical potency does not guarantee cellular efficacy due to factors like membrane permeability and intracellular ATP concentrations (which are in the millimolar range, heavily competing with the inhibitor). We utilize Human Umbilical Vein Endothelial Cells (HUVECs) because they are primary human cells that naturally express functional levels of both VEGFR-2 and TIE-2, making them the gold standard for in vitro angiogenesis assays[5].

Causality in Assay Design: When cultured on a growth factor-reduced basement membrane extract (Matrigel), HUVECs differentiate and migrate to form three-dimensional capillary-like tubular networks[5]. To ensure this is a self-validating system, an MTT viability counterscreen must be run in parallel. This proves that the disruption of tube formation is due to specific anti-angiogenic kinase inhibition, not generalized compound cytotoxicity[6]. Furthermore, cells must be serum-starved prior to the assay to synchronize the cell cycle and eliminate background noise from undefined growth factors in Fetal Bovine Serum (FBS)[5].

Step-by-Step Protocol: HUVEC Tube Formation Assay

• Matrix Preparation: Thaw growth factor-reduced Matrigel at 4°C overnight. Pre-chill a 96-well plate and pipette tips. Dispense 50 µL of Matrigel per well and incubate at 37°C for 1 hour to allow polymerization[5].

• Cell Preparation: Grow HUVECs to 70-80% confluence. Serum-starve the cells for 3-6 hours in basal medium (e.g., Medium 200PRF) to sensitize their receptor tyrosine kinases[5].

• Compound Treatment: Harvest HUVECs and resuspend them at a density of 2×104 cells/well in basal medium containing VEGF (50 ng/mL), Ang-1 (50 ng/mL), and varying concentrations of TIE-2/VEGFR-2 kinase-IN-4 (e.g., 1 nM to 1 µM)[5][6].

• Plating: Carefully layer 100 µL of the cell suspension onto the polymerized Matrigel.

• Incubation & Imaging: Incubate at 37°C, 5% CO2 for 4-6 hours. Visualize the capillary network using an inverted light microscope.

• Quantification: Capture images and use image analysis software (e.g., ImageJ/Angiogenesis Analyzer) to quantify total tube length, number of branch points, and number of meshes[5].

Quantitative Data Summary

The following table summarizes the validated biochemical properties and the expected cellular phenotypic readouts for TIE-2/VEGFR-2 kinase-IN-4 based on its mechanism of action.

Target / Assay Parameter	Readout Metric	Value / Expected Potency	Mechanistic Significance
VEGFR-2 (Biochemical)	IC50	5.1 nM	High-affinity ATP-competitive binding at the kinase hinge region[2].
TIE-2 (Biochemical)	IC50	5.2 nM	Equipotent dual inhibition, preventing Ang-1/2 mediated resistance[2].
HUVEC Target Engagement	p-VEGFR-2 / p-TIE-2	Concentration-dependent decrease	Confirms intracellular membrane permeability and target binding.
HUVEC Tube Formation	Total Tube Length	Complete inhibition at >100 nM	Phenotypic validation of anti-angiogenic efficacy in 3D matrix[5].
HUVEC Viability (MTT)	Cell Viability (%)	>90% viability at effective doses	Validates that anti-angiogenesis is target-specific, not cytotoxic[6].

References

• VEGFR2 kinase | MedChemExpress (MCE) Life Science Reagents MedChemExpress
• Discovery of novel benzimidazoles as potent inhibitors of TIE-2 and VEGFR-2 tyrosine kinase receptors PubMed (N
• In vitro Human Umbilical Vein Endothelial Cells (HUVEC)
• Application Notes and Protocols for In Vitro Angiogenesis Assays BenchChem
• TR-FRET Technology: Principle, Advantages, and Applic
• In Vitro Kinase Assays: Applic

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role of TIE-2 and VEGFR-2 in tumor angiogenesis.

Title: Synergistic Targeting of VEGFR-2 and TIE-2 in Tumor Angiogenesis: Mechanisms, Methodologies, and Clinical Translation

Executive Summary

Tumor angiogenesis is a highly orchestrated process driven by a dynamic interplay of pro-angiogenic factors. While targeting the Vascular Endothelial Growth Factor (VEGF) pathway has been a cornerstone of anti-angiogenic therapy, clinical outcomes are often limited by adaptive resistance. Tumors evade VEGF blockade by upregulating alternative signaling cascades, most notably the Angiopoietin-2 (Ang-2) and TIE-2 receptor axis. This technical guide provides an in-depth analysis of the mechanistic crosstalk between VEGFR-2 and TIE-2, evaluates the rationale for dual inhibition, and outlines field-proven, self-validating experimental methodologies for assessing next-generation anti-angiogenic agents.

Mechanistic Crosstalk: The VEGFR-2 and TIE-2 Axes

The formation of new blood vessels requires both the sprouting of endothelial cells (ECs) and the subsequent stabilization of the vascular wall by pericytes. This delicate balance is governed by two primary receptor tyrosine kinase (RTK) pathways:

• VEGFR-2 Signaling : VEGF-A binds to VEGFR-2, initiating receptor dimerization and autophosphorylation. This activates downstream cascades, including the PI3K/AKT and MAPK/ERK pathways, which robustly drive EC survival, proliferation, and migration .

• TIE-2 Signaling and the Angiogenic Switch : The TIE-2 receptor, expressed predominantly on ECs, is regulated by angiopoietins. Under physiological conditions, Angiopoietin-1 (Ang-1) acts as an agonist, promoting vessel maturation and pericyte recruitment. However, in the hypoxic tumor microenvironment (TME), ECs secrete Angiopoietin-2 (Ang-2). Ang-2 functions as a competitive antagonist of TIE-2, leading to pericyte detachment and vascular destabilization.

• Causality of Resistance : This destabilization is a critical prerequisite for angiogenesis. By stripping the vessel of pericytes, Ang-2 sensitizes the naked ECs to the proliferative signals of VEGF-A. Furthermore, anti-VEGF monotherapy exacerbates tumor hypoxia, which in turn upregulates Ang-2, creating a compensatory escape mechanism that restores tumor vascularization and recruits immunosuppressive TIE-2-expressing macrophages (TEMs)[1].

Figure 1: Molecular crosstalk between VEGFR-2 and TIE-2 pathways driving tumor angiogenesis.

Preclinical and Clinical Efficacy of Dual Inhibition

Simultaneous blockade of VEGFR-2 and TIE-2 has emerged as a superior strategy to overcome the limitations of VEGF monotherapy. By inhibiting both pathways, researchers can achieve profound vascular normalization, effectively starving the tumor while maintaining physiological vessel integrity.

Recent pharmacological innovations have validated this approach:

• Bispecific Antibodies : The development of , a bispecific human IgG1 antibody, demonstrated that dual neutralization leads to enhanced vessel maturation and complete tumor regression in orthotopic models when combined with chemotherapy[2].

• Multi-Target Tyrosine Kinase Inhibitors (TKIs) : Small molecules like (a triple inhibitor of VEGFR-2, TIE-2, and EphB4)[3] and (targeting TIE-2 and VEGFR-1-3)[4] have shown significant anti-angiogenic and anti-cancer potency in vitro and in vivo.

Table 1: Comparative Analysis of Dual VEGFR-2/TIE-2 Inhibitors

Agent	Class	Primary Targets	Key Preclinical / Clinical Outcomes
Ang-2-VEGF-A CrossMab	Bispecific Antibody	VEGF-A, Ang-2	Complete tumor regression in neoadjuvant settings; reduced micrometastatic growth.
CEP-11981	Small Molecule TKI	TIE-2, VEGFR-1/2/3, FGFR1	Significant pre-clinical activity against human urothelial carcinoma xenografts.
QDAU5	Small Molecule TKI	VEGFR-2, TIE-2, EphB4	Sub-nanomolar affinity to VEGFR-2; profound suppression of EC viability.

Experimental Methodologies: Validating Dual Inhibitors

To ensure scientific integrity and reproducibility, the evaluation of novel dual inhibitors requires self-validating experimental systems. The following protocols detail the critical steps and the causality behind each methodological choice.

Protocol 1: In Vitro Endothelial Cell Tube Formation and Phosphorylation Assay

Causality & Logic: Human Umbilical Vein Endothelial Cells (HUVECs) are seeded on Matrigel. Matrigel provides a basement membrane matrix rich in extracellular matrix proteins, essential for mimicking the in vivo environment where ECs polarize and form capillary-like structures. Assessing both tube length and phosphorylation ensures a self-validating system: tube length quantifies the phenotypic anti-angiogenic effect, while Western blotting validates the on-target biochemical mechanism, proving the phenotype is caused by dual kinase inhibition rather than general cytotoxicity.

• Step 1: Matrix Preparation : Thaw Matrigel on ice. Coat pre-chilled 96-well plates with 50 µL/well of Matrigel and incubate at 37°C for 30 minutes to allow polymerization.

• Step 2: Cell Seeding & Treatment : Harvest HUVECs (passages 2-4 for optimal receptor expression) and resuspend in basal medium containing 1% FBS. Seed 1.5 × 10⁴ cells/well. Immediately add the dual inhibitor at varying concentrations, followed by stimulation with recombinant VEGF-A (50 ng/mL) and Ang-2 (200 ng/mL).

• Step 3: Phenotypic Analysis : Incubate for 6-8 hours. Fix cells with 4% paraformaldehyde. Image using an inverted microscope and quantify total tube length and branch points using ImageJ (Angiogenesis Analyzer plugin).

• Step 4: Biochemical Validation : In a parallel 6-well plate setup, lyse cells post-treatment using RIPA buffer supplemented with protease and phosphatase inhibitors. Perform SDS-PAGE and Western blotting probing for p-VEGFR-2 (Tyr1175), total VEGFR-2, p-TIE-2 (Tyr992), and total TIE-2.

Protocol 2: In Vivo Orthotopic Tumor Xenograft & Ex Vivo IHC

Causality & Logic: Orthotopic implantation places the tumor in its native microenvironment. This is critical because angiogenesis is highly dependent on local tissue-specific stromal interactions; subcutaneous models often exhibit aberrant, non-representative vascularization. Immunohistochemistry (IHC) for CD31 (vessel density) and cleaved caspase-3 (apoptosis) correlates vascular disruption with tumor cell death.

• Step 1: Orthotopic Implantation : Anesthetize immunocompromised mice (e.g., BALB/c nude). Surgically expose the target organ (e.g., bladder for urothelial carcinoma models) and inject 1 × 10⁶ luciferase-tagged tumor cells suspended in a 1:1 mixture of PBS and Matrigel.

• Step 2: Dosing Regimen : Monitor tumor take via bioluminescence imaging (BLI). Once tumors reach ~100 mm³, randomize mice into vehicle and treatment groups. Administer the dual inhibitor via oral gavage or intravenous injection according to pharmacokinetic profiling.

• Step 3: Tissue Harvesting : At the study endpoint, euthanize mice. Perfuse with PBS followed by 10% neutral buffered formalin to preserve vascular architecture. Excise tumors and embed in paraffin.

• Step 4: IHC Analysis : Section tissues at 5 µm. Perform antigen retrieval and stain with primary antibodies against CD31 (EC marker), NG2 (pericyte marker, to assess vessel normalization), and cleaved caspase-3. Quantify microvessel density (MVD) and pericyte coverage across 5 random high-power fields per section.

Figure 2: Sequential experimental workflow for validating VEGFR-2/TIE-2 dual inhibitors.

Conclusion and Future Perspectives

The synergistic targeting of VEGFR-2 and TIE-2 represents a paradigm shift in anti-angiogenic therapy. By addressing the fundamental mechanisms of vascular destabilization and adaptive resistance, dual inhibitors offer profound clinical potential. Future drug development should focus on combining these agents with immune checkpoint inhibitors, as normalizing the tumor vasculature via the Ang-2/TIE-2 axis significantly enhances intratumoral T-cell infiltration and reverses the immunosuppressive TME.

References

• Biel, N. M., & Siemann, D. W. (2014). Targeting the Angiopoietin-2/Tie-2 axis in conjunction with VEGF signal interference. Cancer Letters, 380(2), 525–533.

• Kienast, Y., et al. (2013). Ang-2-VEGF-A CrossMab, a Novel Bispecific Human IgG1 Antibody Blocking VEGF-A and Ang-2 Functions Simultaneously, Mediates Potent Antitumor, Antiangiogenic, and Antimetastatic Efficacy. Clinical Cancer Research, 19(24), 6730–6740.

• Zhang, L., et al. (2017). Discovery and evaluation of triple inhibitors of VEGFR-2, TIE-2 and EphB4 as anti-angiogenic and anti-cancer agents. Oncotarget, 8(62), 104745–104760.

• Jian, W., et al. (2014). The Angiopoietin-Tie2 Pathway Is a Potential Therapeutic Target in Urothelial Carcinoma. Anticancer Research, 34(7), 3377-3382.

• Elia, A. R., et al. (2019). The Intersection between Tumor Angiogenesis and Immune Suppression. Clinical Cancer Research, 25(18), 5361-5368.

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• 4. The Angiopoietin-Tie2 Pathway Is a Potential Therapeutic Target in Urothelial Carcinoma | Anticancer Research [ar.iiarjournals.org]

A Technical Guide to TIE-2/VEGFR-2 Kinase-IN-4: A Dual Inhibitor for Basic Angiogenesis Research

Abstract

Angiogenesis, the formation of new blood vessels, is a fundamental process in both physiological development and pathological conditions, most notably cancer.[1][2] Two receptor tyrosine kinases (RTKs), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Tunica Interna Endothelial cell kinase 2 (TIE-2), are critical, non-redundant regulators of this process.[3][4] VEGFR-2 is a primary driver of endothelial cell proliferation and migration, while the TIE-2/Angiopoietin axis governs vessel maturation, stability, and remodeling.[4][5] The strategy of dual-inhibition, targeting both pathways simultaneously, offers a robust method to disrupt pathological neovascularization. This guide provides an in-depth technical framework for researchers utilizing TIE-2/VEGFR-2 kinase-IN-4, a representative potent small molecule inhibitor designed to probe and control angiogenic processes. We will delve into the molecular rationale, provide validated experimental workflows from biochemical assays to in vivo models, and offer insights into data interpretation, empowering researchers to effectively integrate this tool into their studies.

The Rationale for Dual TIE-2 and VEGFR-2 Inhibition in Angiogenesis

To appreciate the utility of a dual inhibitor, one must first understand the complementary roles of its targets. While both VEGFR-2 and TIE-2 are expressed on endothelial cells and are essential for vessel formation, they control distinct phases of the angiogenic cascade.

The Role of VEGFR-2 in Angiogenic Sprouting

VEGFR-2 is the principal signaling receptor for VEGF-A, a potent pro-angiogenic growth factor often secreted by hypoxic tissues or tumors.[6][7] The binding of VEGF-A to VEGFR-2 induces receptor dimerization and autophosphorylation, initiating a cascade of downstream signaling events.[6][8] These pathways, primarily the PLCγ-PKC-MAPK and PI3K/Akt pathways, are crucial for promoting endothelial cell survival, proliferation, migration, and increased vascular permeability—the key events required for the initial sprouting of new vessels.[5][6][7] Therefore, inhibition of VEGFR-2 directly blocks the primary "go" signal for angiogenesis.[9]

The Role of the TIE-2/Angiopoietin Axis in Vessel Maturation and Destabilization

The TIE-2 receptor and its ligands, Angiopoietin-1 (Ang-1) and Angiopoietin-2 (Ang-2), orchestrate the subsequent steps of vessel maturation and remodeling.[10]

• Ang-1/TIE-2 Signaling: In healthy, quiescent vasculature, Ang-1 acts as a TIE-2 agonist, promoting vessel stability. It strengthens the connections between endothelial cells and recruits pericytes, the supportive cells that wrap around vessels, leading to a mature and non-leaky vascular network.[5][10] This signaling is mediated through the PI3K/Akt pathway, promoting endothelial cell survival.[11]

• Ang-2/TIE-2 Signaling: Ang-2, in contrast, is often described as a context-dependent antagonist of Ang-1.[10][12] In pathological settings like tumor growth, Ang-2 is upregulated. It competes with Ang-1 for TIE-2 binding, thereby blocking the pro-stabilizing signals. This leads to vascular destabilization, pericyte detachment, and increased permeability, making the vessels more responsive to pro-angiogenic signals like VEGF-A.[13]

Synergistic Inhibition: A Two-Pronged Attack

Targeting VEGFR-2 alone can be effective, but tumors can develop resistance, sometimes by upregulating alternative pathways. By simultaneously inhibiting TIE-2, TIE-2/VEGFR-2 kinase-IN-4 exerts a powerful, dual effect:

• Blocks Vessel Sprouting: The VEGFR-2 inhibition component directly prevents the proliferation and migration of endothelial cells.[14]

• Prevents Vessel Destabilization & Remodeling: The TIE-2 inhibition component disrupts the Ang-2-mediated vascular destabilization that primes the environment for angiogenesis.[10]

This two-pronged approach—blocking both the "sprouting" signal (VEGFR-2) and the "destabilizing" signal (TIE-2)—provides a more comprehensive and potentially more durable anti-angiogenic effect than targeting either pathway alone.

Figure 1: Dual inhibition of VEGFR-2 and TIE-2 signaling pathways.

Characterization of TIE-2/VEGFR-2 Kinase-IN-4

Disclaimer: Specific public data for a compound named "TIE-2/VEGFR-2 kinase-IN-4" is not available. The data presented here is representative of a potent, selective, dual TIE-2/VEGFR-2 small molecule inhibitor, synthesized from publicly available information on analogous compounds (e.g., TIE-2/VEGFR-2 kinase-IN-2) to serve as a technical guide.[15][16]

Biochemical Profile: Potency and Selectivity

The initial characterization of any kinase inhibitor involves determining its potency (how much of the drug is needed to cause an effect) and selectivity (how specifically it hits the intended targets versus other kinases). This is typically achieved through in vitro kinase assays. TIE-2/VEGFR-2 kinase-IN-4 is an ATP-competitive inhibitor, meaning it binds to the ATP-binding pocket of the kinase domain, preventing the phosphorylation that activates downstream signaling.[6][17]

Table 1: Representative Biochemical Profile of TIE-2/VEGFR-2 Kinase-IN-4

Target Kinase	Assay Type	IC50 (nM)	Rationale for Targeting/Exclusion
VEGFR-2	TR-FRET Activity	7-15	Primary target for anti-angiogenic sprouting.
TIE-2	TR-FRET Activity	10-20	Primary target for vessel stabilization.
VEGFR-1	TR-FRET Activity	8-10	Structurally similar to VEGFR-2; often co-inhibited.
VEGFR-3	TR-FRET Activity	7-10	Primarily involved in lymphangiogenesis.
PDGFRβ	TR-FRET Activity	>1,000	Key selectivity marker; inhibition can affect pericytes.
EGFR	TR-FRET Activity	>10,000	Important to exclude to avoid skin-related toxicities.
CDK2	TR-FRET Activity	>10,000	Important to exclude to avoid cell cycle-related off-target effects.

Data is illustrative. IC50 values represent the concentration of inhibitor required to reduce kinase activity by 50%.

The key takeaway from this profile is the potent, nanomolar inhibition of the primary targets (VEGFR-2 and TIE-2) with a significant selectivity window (>100-fold) against other important kinases like PDGFRβ and EGFR. This selectivity is crucial for minimizing off-target effects in experimental systems.

Preclinical Evaluation Workflow: From Benchtop to In Vivo Models

A logical, phased approach is essential to validate the inhibitor's mechanism of action and anti-angiogenic efficacy.

Figure 2: Phased experimental workflow for evaluating an anti-angiogenic inhibitor.

Phase 1: Biochemical and Cellular Target Validation

This phase confirms that the compound hits its intended targets with high potency both in a purified system and in a relevant cellular context.

Causality: This assay provides direct evidence that TIE-2/VEGFR-2 kinase-IN-4 inhibits the kinase activity of its targets within a living cell. By stimulating endothelial cells with specific ligands (VEGF-A for VEGFR-2, Ang-1 for TIE-2), we induce receptor phosphorylation. A successful inhibitor will block this phosphorylation event in a dose-dependent manner.

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs) are a standard and reliable primary cell line for these studies.

• Reagents:

  • HUVECs (Passage 3-6)

  • Endothelial Growth Medium-2 (EGM-2)

  • Starvation Medium (e.g., EBM-2 + 0.5% FBS)

  • Recombinant Human VEGF-A (50 ng/mL final concentration)

  • Recombinant Human Ang-1 (200 ng/mL final concentration)

  • TIE-2/VEGFR-2 kinase-IN-4 (stock in DMSO)

  • RIPA Lysis Buffer with protease and phosphatase inhibitors

  • Primary Antibodies: anti-phospho-VEGFR-2 (Tyr1175), anti-total-VEGFR-2, anti-phospho-TIE-2 (Tyr992), anti-total-TIE-2, anti-β-Actin.

  • HRP-conjugated secondary antibodies

• Methodology:

  • Plate Cells: Seed HUVECs in 6-well plates and grow to 80-90% confluency.

  • Starve Cells: Replace growth medium with starvation medium for 4-6 hours. This crucial step reduces basal receptor phosphorylation, ensuring a clean signal upon stimulation.

  • Pre-treatment: Add varying concentrations of TIE-2/VEGFR-2 kinase-IN-4 (e.g., 0, 1, 10, 100, 1000 nM) to the wells. Incubate for 1-2 hours. A vehicle control (DMSO) must be included.

  • Stimulation: Add VEGF-A or Ang-1 to the appropriate wells and incubate for 10-15 minutes at 37°C.

  • Lysis: Immediately place plates on ice, aspirate medium, and wash once with ice-cold PBS. Add 100 µL of ice-cold RIPA buffer to each well, scrape cells, and collect lysates.

  • Quantification & Western Blot: Determine protein concentration (BCA assay). Load equal amounts of protein onto an SDS-PAGE gel, transfer to a PVDF membrane, and probe with the indicated primary and secondary antibodies.

• Self-Validation: The total protein levels (Total VEGFR-2, Total TIE-2, β-Actin) should remain unchanged across all conditions. A dose-dependent decrease in the phosphorylated form relative to the total form validates the specific inhibitory activity of the compound.

Phase 2: In Vitro Functional Angiogenesis Assays

This phase assesses whether the observed target inhibition translates into a functional anti-angiogenic effect on endothelial cells.

Causality: This is a cornerstone in vitro angiogenesis assay that models the ability of endothelial cells to differentiate and form capillary-like structures.[18] It relies on providing the cells with a basement membrane extract (Matrigel®), which contains the extracellular matrix proteins and growth factors necessary to induce this morphological change.[18][19] An effective anti-angiogenic compound will disrupt this network formation.

• Reagents:

  • HUVECs

  • EGM-2 Medium

  • Matrigel® Basement Membrane Matrix (growth factor reduced)

  • TIE-2/VEGFR-2 kinase-IN-4 (stock in DMSO)

• Methodology:

  • Coat Plate: Thaw Matrigel® on ice overnight. Using pre-chilled pipette tips, add 50 µL of Matrigel® to each well of a 96-well plate. Ensure no bubbles are introduced.

  • Polymerize Gel: Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel® to solidify. This step is critical for forming the proper gel scaffold.

  • Prepare Cells: Harvest HUVECs and resuspend them in EGM-2 at a concentration of 2 x 10^5 cells/mL.

  • Treatment: Prepare serial dilutions of TIE-2/VEGFR-2 kinase-IN-4 in EGM-2. The final DMSO concentration should not exceed 0.1%.[20]

  • Seed Cells: Add 100 µL of the HUVEC suspension containing the inhibitor (or vehicle control) to each well on top of the polymerized Matrigel®.

  • Incubate: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4-18 hours.

  • Visualize and Quantify: Visualize the tube networks using an inverted microscope. Capture images of at least three random fields per well. Quantify parameters such as total tube length, number of nodes, and number of meshes using image analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin).[20]

• Self-Validation: The vehicle control wells should show a robust, interconnected network of tubes. A positive control (e.g., a known angiogenesis inhibitor like Sunitinib) should show significant disruption. The test compound should demonstrate a clear dose-dependent inhibition of network formation.

Phase 3: Ex Vivo and In Vivo Angiogenesis Models

This phase moves the investigation into more complex, physiologically relevant systems to confirm efficacy.

Causality: This assay provides a bridge between in vitro and in vivo models.[21] It uses an intact segment of tissue, the aorta, which contains both endothelial cells and supporting mural cells in their native architecture. When embedded in a collagen gel, endothelial cells will sprout outwards to form new microvessels in response to growth factors in the medium. This assay assesses the inhibitor's effect on this collective, three-dimensional sprouting process.[20]

• Reagents:

  • Thoracic aortas from C57BL/6 mice

  • Collagen I, rat tail

  • EGM-2 Medium

  • TIE-2/VEGFR-2 kinase-IN-4

• Methodology:

  • Aorta Dissection: Humanely euthanize a mouse and dissect the thoracic aorta under sterile conditions. Place it in ice-cold serum-free medium.

  • Preparation: Carefully remove periaortic fibro-adipose tissue. Cut the aorta into 1 mm thick rings.

  • Embedding: Prepare a collagen gel solution on ice. Place an aortic ring in the center of each well of a 24-well plate. Carefully overlay with the collagen solution and allow it to polymerize at 37°C.

  • Treatment: Once the gel has set, add EGM-2 medium containing different concentrations of TIE-2/VEGFR-2 kinase-IN-4 or vehicle control.

  • Culture: Culture the rings for 7-14 days, changing the medium every 2-3 days.

  • Quantification: Monitor the outgrowth of microvessels daily using an inverted microscope. Quantify the area of sprouting or the length of the longest sprout at a defined endpoint.

• Self-Validation: The vehicle control rings should exhibit extensive, branching microvessel outgrowths. The inhibitor should cause a dose-dependent reduction in this sprouting.

Causality: This is a standard, rapid in vivo model to assess angiogenesis.[1][18] A liquid Matrigel® solution, mixed with pro-angiogenic factors and the test inhibitor, is injected subcutaneously into a mouse. At body temperature, the Matrigel® forms a solid plug. Host cells, including endothelial cells, then invade the plug and form new blood vessels. The inhibitor's efficacy is measured by its ability to prevent this neovascularization.[18]

• Reagents:

  • Matrigel® (growth factor reduced)

  • Recombinant human bFGF and/or VEGF-A

  • Heparin

  • TIE-2/VEGFR-2 kinase-IN-4

• Methodology:

  • Prepare Plug Mixture: On ice, mix Matrigel® with bFGF/VEGF-A, heparin (to stabilize growth factors), and the desired concentration of TIE-2/VEGFR-2 kinase-IN-4 or vehicle.

  • Injection: Anesthetize mice and subcutaneously inject 0.5 mL of the Matrigel® mixture into the dorsal flank.

  • Incubation: Allow the plug to solidify and for vascularization to occur over 7-14 days.

  • Explantation and Analysis: Euthanize the mice and carefully excise the Matrigel® plugs. The degree of vascularization can be quantified by:

    • Visual Inspection: Plugs with extensive vascularization will appear red.

    • Hemoglobin Content: Homogenize the plug and measure hemoglobin content using a Drabkin's reagent kit.

    • Immunohistochemistry: Section the plug and stain for endothelial cell markers like CD31 to quantify microvessel density (MVD).

• Self-Validation: A plug containing only Matrigel® (negative control) should be pale and avascular. A plug with growth factors but no inhibitor (positive control) should be dark red and highly vascularized. The inhibitor-treated groups should show a dose-dependent reduction in redness and MVD.

Data Interpretation and Troubleshooting

• Correlating Potency: It is expected that the effective concentrations will increase as the experimental system becomes more complex. The biochemical IC50 (nM range) will likely be lower than the cellular EC50 (nM to low µM range), which in turn will be lower than the required in vivo dosage (mg/kg). This is due to factors like cell membrane permeability, protein binding in serum, and drug metabolism.

• Troubleshooting Tube Formation:

  • No Network Formation: Check HUVEC health and passage number. Ensure Matrigel® was not thawed at room temperature and was properly polymerized.

  • High Variability: Ensure even coating of Matrigel® and a homogenous cell suspension. Use a "well-in-a-well" plate to prevent meniscus effects.[18]

Conclusion

TIE-2/VEGFR-2 kinase-IN-4 represents a powerful chemical tool for the study of angiogenesis. Its dual-inhibitory mechanism allows for a comprehensive blockade of both the initiation and maturation phases of neovascularization. By following a structured experimental workflow—from precise biochemical characterization through functional cellular assays to physiologically relevant ex vivo and in vivo models—researchers can generate robust, high-confidence data. This guide provides the foundational protocols and scientific rationale to empower drug development professionals and basic researchers to effectively utilize this class of inhibitor to unravel the complexities of angiogenesis and develop next-generation therapeutic strategies.

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• Lee, H., et al. (2024). MMPP is a novel VEGFR2 inhibitor that suppresses angiogenesis via VEGFR2/AKT/ERK/NF-κB pathway. BMB Reports, 57(2), 110-115. Available at: [Link]

• Papo, N., et al. (2017). Utilizing combinatorial engineering to develop Tie2 targeting antagonistic angiopoetin-2 ligands as candidates for anti-angiogenesis therapy. Oncotarget, 8(31), 50575-50589. Available at: [Link]

• Sitohy, B., et al. (2012). Targeting the Angiopoietin-2/Tie-2 axis in conjunction with VEGF signal interference. Expert Opinion on Therapeutic Targets, 16(10), 951-965. Available at: [Link]

• Kim, M., et al. (2016). Opposing actions of angiopoietin-2 on Tie2 signaling and FOXO1 activation. Journal of Clinical Investigation, 126(9), 3511-3525. Available at: [Link]

• Liu, X. L., et al. (2012). [Role of Ang-2, Tie-2 and VEGFR-2 in angiogenesis in colorectal carcinoma and their prognostic value]. Zhonghua Wei Chang Wai Ke Za Zhi, 15(11), 1149-1153. Available at: [Link]

• Kurebayashi, Y., et al. (2020). The Angiopoietin-2 and TIE Pathway as a Therapeutic Target for Enhancing Antiangiogenic Therapy and Immunotherapy in Patients with Advanced Cancer. Cancers, 12(11), 3381. Available at: [Link]

• Wang, L., et al. (2021). TIPE regulates VEGFR2 expression and promotes angiogenesis in colorectal cancer. Oncology Letters, 21(4), 315. Available at: [Link]

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• DC Chemicals. (n.d.). TIE-2/VEGFR-2 kinase-IN-2 Datasheet. Available at: [Link]

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Preclinical Evaluation of TIE-2/VEGFR-2 kinase-IN-4: A Technical Guide to Dual Angiogenesis Inhibition

Executive Summary

The development of anti-angiogenic therapies has historically centered on the Vascular Endothelial Growth Factor (VEGF) pathway. However, clinical outcomes in aggressive solid tumors, such as glioblastoma, often reveal a transient response followed by adaptive resistance. This whitepaper provides an in-depth technical roadmap for investigating TIE-2/VEGFR-2 kinase-IN-4 , a potent dual-kinase inhibitor. By targeting both the initial sprouting phase (VEGFR-2) and the vessel maturation phase (TIE-2), this compound represents a critical tool for overcoming anti-VEGF resistance mechanisms.

Molecular Rationale for Dual Inhibition

Tumor angiogenesis is not a linear pathway but a highly dynamic, compensatory network. While VEGFR-2 drives the proliferation and migration of endothelial cells to form new sprouts, the Angiopoietin (Ang)/TIE-2 axis regulates vessel stability and maturation[1].

When tumors are treated with VEGFR-2 monotherapy, they frequently upregulate Angiopoietin-2 (Ang-2) as an escape mechanism[1]. Ang-2 acts as a context-dependent antagonist of the TIE-2 receptor, destabilizing the vasculature and promoting chaotic, leaky vessel formation that facilitates tumor hypoxia, macrophage recruitment, and metastasis[1].

TIE-2/VEGFR-2 kinase-IN-4 is a rationally designed benzimidazole derivative that simultaneously blocks both pathways[2]. Structurally, benzimidazole-urea compounds act as Type II ATP-competitive inhibitors. The N1 nitrogen of the benzimidazole and urea moieties plays a critical role in anchoring the molecule within the ATP-binding pocket, forming essential polar contacts with the Cys919 residue in the hinge region of the kinase domain[3][4].

Fig 1: Dual inhibition mechanism of TIE-2/VEGFR-2 kinase-IN-4 in tumor angiogenesis.

Pharmacological Profile

TIE-2/VEGFR-2 kinase-IN-4 demonstrates exceptional biochemical potency, achieving single-digit nanomolar inhibition against both primary targets[5]. The table below summarizes the core quantitative data required for establishing dosing parameters in preliminary studies.

Property	Value / Description	Clinical / Experimental Relevance
Chemical Class	Benzimidazole derivative[2]	Provides optimal spatial geometry for dual kinase hinge-region binding.
Molecular Weight	539.4 g/mol [6]	Favorable for cellular permeability and formulation in mixed micelles.
VEGFR-2 IC₅₀	5.1 nM[5]	Highly potent blockade of VEGF-induced endothelial proliferation.
TIE-2 IC₅₀	5.2 nM[5]	Equipotent inhibition prevents Ang-2 mediated vascular destabilization.
Binding Mode	ATP-competitive (Type II)[4]	Binds the inactive DFG-out conformation, ensuring prolonged target residence time.

Preclinical Experimental Workflows

To ensure scientific integrity, preliminary studies must employ self-validating experimental systems. The following protocols detail the causality behind each methodological choice.

Cell-Free Kinase Profiling (HTRF Assay)

Purpose: To validate the intrinsic IC₅₀ values independent of cellular permeability factors. Causality: Homogeneous Time-Resolved Fluorescence (HTRF) is selected over traditional radiometric assays due to its high signal-to-background ratio and elimination of radioactive waste.

• Enzyme Preparation: Dilute recombinant human VEGFR-2 and TIE-2 kinases in a buffer containing 50 mM HEPES (pH 7.4), 10 mM MgCl₂, and 0.01% Tween-20. Rationale: Tween-20 prevents non-specific compound aggregation.

• Compound Titration: Prepare a 10-point dose-response curve of TIE-2/VEGFR-2 kinase-IN-4 in 100% DMSO, then dilute 1:100 in assay buffer (final DMSO = 1%).

• Reaction Initiation: Add ATP at the predetermined Michaelis constant ( Km​ ) for each respective kinase to ensure the assay is sensitive to competitive inhibitors.

• Detection: Add Europium-cryptate labeled anti-phosphotyrosine antibodies and XL665-conjugated streptavidin. Read time-resolved fluorescence at 620 nm and 665 nm.

HUVEC Tube Formation Assay

Purpose: To evaluate the functional anti-angiogenic efficacy of the compound in vitro. Causality: Standard 2D proliferation assays fail to replicate the complex spatial biology of angiogenesis. The Matrigel assay forces Human Umbilical Vein Endothelial Cells (HUVECs) to differentiate and form capillary-like structures, mimicking the in vivo extracellular matrix.

Fig 2: Step-by-step methodology for the HUVEC Matrigel tube formation assay.

Protocol Steps:

• Matrix Polymerization: Thaw Matrigel overnight at 4°C. Critical Step: Premature warming causes uneven polymerization, leading to artifactual cell clumping. Coat 96-well plates with 50 µL/well and incubate at 37°C for 30 minutes.

• Cell Seeding & Treatment: Harvest HUVECs in the exponential growth phase. Resuspend in basal medium containing VEGF (50 ng/mL) and varying concentrations of TIE-2/VEGFR-2 kinase-IN-4 (1 nM to 50 nM). Seed 1.5 × 10⁴ cells per well.

• Incubation & Imaging: Incubate for 4–6 hours. Rationale: Extending incubation beyond 8 hours leads to natural apoptosis of HUVECs in serum-free conditions, confounding drug toxicity with assay decay.

• Analysis: Image using phase-contrast microscopy. Quantify total tube length and number of branch points using automated angiogenesis analysis software (e.g., ImageJ Angiogenesis Analyzer).

In Vivo Tumor Models & Microenvironment Analysis

To translate these findings, researchers should utilize orthotopic tumor models, such as the Gl261 or U87 glioblastoma models[1].

Causality for Readouts: Measuring tumor volume alone is insufficient for an angiogenesis inhibitor. Dual inhibition of VEGFR and Ang-2/TIE-2 prolongs survival by inducing "vessel normalization"—a state where chaotic tumor vessels are structurally repaired, thereby reducing hypoxia and improving the delivery of concurrent chemotherapies[1].

• Immunohistochemistry: Stain tumor sections for CD31 (endothelial cells) and NG2 (pericytes). An increase in pericyte coverage indicates successful vessel normalization.

• Macrophage Profiling: Dual therapy significantly alters the recruitment of tumor-associated macrophages (TAMs)[1]. Flow cytometry should be used to quantify the shift from pro-tumorigenic M2 macrophages (CD206+) to anti-tumorigenic M1 macrophages.

Conclusion

Preliminary studies utilizing TIE-2/VEGFR-2 kinase-IN-4 must be designed to capture the synergistic effects of dual kinase inhibition. By employing robust biochemical profiling, 3D functional cellular assays, and comprehensive in vivo microenvironment analyses, researchers can accurately map how this benzimidazole derivative dismantles the compensatory vascular networks that drive tumor resistance.

References

• TIE-2/VEGFR-2 kinase-IN-4, AMS.T79859-5-MG | Amsbio. Amsbio.[Link]

• TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568 - PubChem. NIH.[Link]

• Discovery of novel benzimidazoles as potent inhibitors of TIE-2 and VEGFR-2 tyrosine kinase receptors - PubMed. NIH.[Link]

• Dual inhibition of Ang-2 and VEGF receptors normalizes tumor vasculature and prolongs survival in glioblastoma by altering macrophages - PMC. NIH.[Link]

• In Silico and In Vitro Studies for Benzimidazole Anthelmintics Repurposing as VEGFR-2 Antagonists: Novel Mebendazole-Loaded Mixed Micelles with Enhanced Dissolution and Anticancer Activity - PMC. NIH.[Link]

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Protocols & Analytical Methods

Application Note: In Vivo Dosing and Administration Protocols for TIE-2/VEGFR-2 kinase-IN-4 in Murine Models

Target Audience: Researchers, scientists, and drug development professionals in oncology and vascular biology. Document Type: Technical Application Note & Experimental Protocol

Pharmacological Rationale & Mechanism of Action

Tumor angiogenesis is a complex, multi-pathway process. While targeting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) has been a cornerstone of anti-angiogenic therapy, tumors frequently develop resistance by upregulating compensatory pathways, most notably the Angiopoietin/TIE-2 signaling axis.

TIE-2/VEGFR-2 kinase-IN-4 (CAS: 433224-29-4) is a highly potent, rationally designed benzimidazole-urea derivative that acts as a dual ATP-competitive inhibitor[1][2]. By simultaneously blocking both VEGFR-2 (IC50 = 5.1 nM) and TIE-2 (IC50 = 5.2 nM), this compound prevents both the initiation of new vessel sprouting (VEGF-driven) and the maturation/stabilization of the tumor vasculature (Angiopoietin-driven)[2][3].

Understanding the dual-node blockade is critical for designing in vivo efficacy studies, as the primary readouts must account for both reduced microvessel density and decreased vascular stability.

Dual blockade of VEGFR-2 and TIE-2 signaling pathways by TIE-2/VEGFR-2 kinase-IN-4.

Physicochemical Properties & Formulation Strategy

The structural core of TIE-2/VEGFR-2 kinase-IN-4 features a lipophilic benzimidazole-urea scaffold. With an XLogP3 of 5.1, the compound is highly hydrophobic[1].

Causality in Formulation: Attempting to dissolve this compound directly in aqueous buffers (like PBS or Saline) will result in immediate precipitation, leading to erratic gastrointestinal absorption, variable pharmacokinetics, and potentially fatal micro-embolisms if injected. Therefore, a step-wise co-solvent formulation is mandatory. The compound must first be fully solubilized in a strong organic solvent (DMSO), followed by the addition of a surfactant (Tween 80) to prevent aggregation, a co-solvent (PEG300) for stabilization, and finally an aqueous phase (Saline)[4].

Table 1: Physicochemical Profile & Formulation Parameters

Parameter	Value / Recommendation	Scientific Rationale
Molecular Weight	539.4 g/mol	Standard small-molecule size; cell-permeable.
XLogP3	5.1	Highly lipophilic; requires organic co-solvents for in vivo delivery.
Topological Polar Surface Area	121 Ų	Good oral bioavailability potential if properly formulated.
Optimal Vehicle (Solution)	5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline	Ensures complete dissolution and prevents precipitation in the GI tract.
Alternative Vehicle (Suspension)	0.5% Methylcellulose (MC) + 0.1% Tween 80	Suitable for high-dose oral gavage where true solution is impossible.

In Vivo Dosing Strategies in Mice

Because anti-angiogenic agents are typically cytostatic rather than cytotoxic, continuous target suppression is required. Daily oral administration (PO) is the preferred route to maintain steady-state plasma concentrations of the inhibitor without the cumulative stress of daily intraperitoneal (IP) injections.

Table 2: Recommended Dosing Regimens for Murine Models

Experimental Model	Route	Dose Range	Frequency	Duration
Subcutaneous Tumor Xenograft	PO (Gavage)	10 – 30 mg/kg	Once daily (QD)	14 – 28 days
Matrigel Plug Assay (Angiogenesis)	PO (Gavage)	15 – 45 mg/kg	Once daily (QD)	7 – 10 days
Ocular Neovascularization	IP Injection	5 – 15 mg/kg	Every other day (QOD)	14 days

Detailed Experimental Protocols

Protocol A: Preparation of a 3 mg/mL Dosing Solution (for a 30 mg/kg dose at 10 mL/kg)

Note: This protocol yields a clear solution utilizing the 5% DMSO / 40% PEG300 / 5% Tween 80 / 50% Saline vehicle system. Always prepare fresh formulations daily or every other day to prevent compound degradation.

Materials:

• TIE-2/VEGFR-2 kinase-IN-4 powder (Desiccated, stored at -20°C)

• Dimethyl sulfoxide (DMSO), cell-culture grade

• Polyethylene glycol 300 (PEG300)

• Tween 80

• 0.9% Sterile Saline

Step-by-Step Methodology:

• Weighing: Accurately weigh 3.0 mg of TIE-2/VEGFR-2 kinase-IN-4 into a sterile glass vial.

• Primary Solubilization: Add 50 µL (5% of final volume) of DMSO to the vial. Vortex vigorously for 60 seconds. Causality: DMSO disrupts the crystal lattice of the highly lipophilic powder. Do not proceed until the solution is completely clear. If micro-particles remain, sonicate in a water bath at 37°C for 5 minutes.

• Co-solvent Addition: Add 400 µL (40% of final volume) of PEG300. Vortex for 30 seconds to ensure homogeneous mixing with the DMSO.

• Surfactant Addition: Add 50 µL (5% of final volume) of Tween 80. Vortex for 30 seconds. Causality: Tween 80 coats the solubilized drug molecules, preventing them from crashing out when the aqueous phase is introduced.

• Aqueous Dilution: Dropwise, add 500 µL (50% of final volume) of 0.9% Sterile Saline while continuously swirling the vial.

• Final Verification: Inspect the solution against a light source. It should be completely transparent. If cloudiness occurs, the compound has precipitated, and the batch must be discarded.

Protocol B: Oral Gavage (PO) Administration in Mice

Standard dosing volume for mice is 10 mL/kg (e.g., 0.2 mL for a 20 g mouse).

Step-by-Step Methodology:

• Animal Preparation: Weigh the mouse accurately to calculate the exact dosing volume. For a 30 mg/kg dose using a 3 mg/mL solution, a 25 g mouse requires 0.25 mL.

• Restraint: Secure the mouse using the scruff technique. Ensure the head and neck are in a straight, vertical alignment. Causality: Proper alignment creates a straight path down the esophagus, preventing the gavage needle from entering the trachea, which would cause fatal aspiration.

• Insertion: Introduce a sterile, bulb-tipped reusable or disposable gavage needle (typically 20-22 gauge for adult mice) into the side of the mouth. Gently slide the needle over the tongue and down the esophagus. Do not force. If resistance is met, withdraw and realign.

• Administration: Depress the plunger smoothly over 2-3 seconds.

• Post-Dosing Observation: Withdraw the needle gently. Observe the mouse for 30 seconds for signs of respiratory distress or fluid at the nares before returning it to the cage.

Pharmacodynamic & Efficacy Readouts

To validate the efficacy of TIE-2/VEGFR-2 kinase-IN-4, researchers must measure both target engagement and phenotypic outcomes:

• Target Engagement (Western Blot): Harvest tumor tissue 2-4 hours post-dose. Homogenize in RIPA buffer with phosphatase inhibitors. Probe for phosphorylated VEGFR-2 (Tyr1175) and phosphorylated TIE-2 (Tyr992) to confirm kinase inhibition.

• Phenotypic Readout (Immunohistochemistry): Stain tumor sections with CD31 (to quantify microvessel density) and NG2 or alpha-SMA (to quantify pericyte coverage). A successful dual-inhibition study will show not only fewer vessels but also a significant reduction in pericyte-covered, mature vessels compared to a VEGFR-2-only inhibitor.

References

• Hasegawa, M., Nishigaki, N., Washio, Y., Kano, K., Harris, P. A., Sato, H., ... & Hammond, M. (2007). Discovery of Novel Benzimidazoles as Potent Inhibitors of TIE-2 and VEGFR-2 Tyrosine Kinase Receptors. Journal of Medicinal Chemistry, 50(18), 4453-4470. URL: [Link]

• National Center for Biotechnology Information. "TIE-2/VEGFR-2 kinase-IN-4" PubChem Compound Summary for CID 10230568. URL: [Link]

• Elmaaty, A. A., Darwish, K. M., Khattab, M., Elhady, S. S., Salah, M., Hamed, M. I. A., ... & Saleh, M. M. (2021). In Silico and In Vitro Studies for Benzimidazole Anthelmintics Repurposing as VEGFR-2 Antagonists: Novel Mebendazole-Loaded Mixed Micelles with Enhanced Dissolution and Anticancer Activity. Pharmaceuticals. URL: [Link]

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Application Note: Dual Targeting of the Tumor Microenvironment using TIE-2/VEGFR-2 kinase-IN-4

Introduction & Scientific Rationale

The tumor microenvironment (TME) is a highly dynamic ecosystem where cancer cells hijack host vascular and immune networks to sustain growth and facilitate metastasis. Historically, therapeutic interventions targeting tumor angiogenesis have heavily relied on blocking the Vascular Endothelial Growth Factor (VEGF) pathway. However, clinical resistance to VEGF monotherapies (e.g., bevacizumab) frequently emerges[1].

This resistance is driven by a compensatory shift in the TME, specifically the upregulation of the Angiopoietin-2 (Ang-2)/TIE-2 signaling axis[2]. In the hypoxic TME, Ang-2 acts as a vascular destabilizer and a potent chemoattractant for a specialized subset of myeloid cells known as Tie2-expressing macrophages (TEMs) [3]. TEMs are highly pro-angiogenic, immunosuppressive, and are directly implicated in tumor relapse following chemotherapy and vascular reconstruction[3].

To overcome this adaptive resistance, dual inhibition of both the VEGFR-2 and TIE-2 pathways is required. TIE-2/VEGFR-2 kinase-IN-4 is a potent, benzimidazole-derived dual tyrosine kinase inhibitor designed to simultaneously dismantle endothelial cell proliferation (via VEGFR-2) and TEM-mediated immunosuppression and vascular mimicry (via TIE-2)[4]. This application note provides comprehensive, self-validating protocols for utilizing TIE-2/VEGFR-2 kinase-IN-4 to study TME dynamics.

Compound Profile & Quantitative Data

The efficacy of TIE-2/VEGFR-2 kinase-IN-4 is rooted in its highly balanced nanomolar affinity for both target kinases, allowing researchers to use a single agent to probe complex multi-cellular interactions in the TME[4].

Table 1: Physicochemical and Pharmacological Profile of TIE-2/VEGFR-2 kinase-IN-4

Property	Value / Description	Causality / Relevance to Assay Design
Chemical Class	Benzimidazole derivative	Confers ATP-competitive binding at the kinase hinge region.
Molecular Formula	C26H17F4N5O4[5]	High lipophilicity aids in cellular permeability for in vitro assays.
Molecular Weight	539.4 g/mol [5]	Standard small-molecule diffusion kinetics in Matrigel/3D cultures.
VEGFR-2 IC₅₀	5.1 nM[4]	Potently arrests VEGF-driven endothelial tube formation and migration.
TIE-2 IC₅₀	5.2 nM[4]	Induces apoptosis in TEMs and prevents Ang-2 mediated recruitment.

Mechanistic Pathway Visualization

The following diagram illustrates the dual-node blockade achieved by TIE-2/VEGFR-2 kinase-IN-4 within the TME. By neutralizing VEGFR-2 on endothelial cells and TIE-2 on both endothelial cells and macrophages, the inhibitor effectively collapses the tumor's neurovascular and immune-evasive infrastructure.

Dual inhibition of VEGFR-2 and TIE-2 pathways in the tumor microenvironment.

Experimental Protocols

Protocol 1: In Vitro Endothelial Tube Formation Assay

Purpose: To evaluate the anti-angiogenic efficacy of TIE-2/VEGFR-2 kinase-IN-4 by measuring the disruption of capillary-like structure formation. Causality Principle: Human Umbilical Vein Endothelial Cells (HUVECs) plated on Matrigel (a basement membrane surrogate) will naturally align into tubes when stimulated by VEGF and Ang-2. Inhibiting VEGFR-2 and TIE-2 disrupts the cytoskeletal rearrangements and survival signals (PI3K/Akt) required for this morphogenic process.

Step-by-Step Workflow:

• Matrix Preparation: Thaw Matrigel at 4°C overnight. Pre-chill 96-well plates. Add 50 µL of Matrigel per well and incubate at 37°C for 30 minutes to polymerize. Critique: Premature polymerization will cause uneven surfaces, skewing tube formation metrics.

• Cell Preparation: Starve HUVECs in serum-free basal medium for 4 hours to synchronize cell cycle and downregulate basal kinase activity.

• Compound Treatment: Pre-treat HUVECs (1.5 × 10⁴ cells/well) with TIE-2/VEGFR-2 kinase-IN-4 at varying concentrations (e.g., 1 nM, 5 nM, 10 nM, 50 nM) or DMSO (vehicle control) for 30 minutes.

• Stimulation: Add recombinant human VEGF (50 ng/mL) and Ang-2 (50 ng/mL) to the wells.

• Incubation & Imaging: Incubate for 6–8 hours at 37°C. Image using an inverted phase-contrast microscope.

• Self-Validation Check: The DMSO control must show robust, interconnected polygonal networks. If the vehicle fails to form tubes, the Matrigel lot or HUVEC passage number (>P5) is compromised.

Protocol 2: Isolation and Functional Assay of Tie2-Expressing Macrophages (TEMs)

Purpose: To extract TEMs from the TME and assess the compound's ability to induce apoptosis or block pro-tumor polarization. Causality Principle: TEMs rely on TIE-2 signaling for survival under the hypoxic, nutrient-deprived stress of the TME[3]. Blocking TIE-2 with kinase-IN-4 directly triggers apoptosis in this specific macrophage subset, preventing them from aiding vascular reconstruction.

Experimental workflow for isolating and analyzing Tie2-expressing macrophages.

Step-by-Step Workflow:

• Tumor Dissociation: Resect murine tumor xenografts (e.g., MCA205 or B16F10 models) at ~500 mm³. Mince and digest using Collagenase IV and DNase I for 45 minutes at 37°C.

• FACS Sorting: Stain the single-cell suspension with fluorophore-conjugated antibodies against CD45 (leukocytes), CD11b (myeloid cells), and Tie2. Sort for the CD45+ / CD11b+ / Tie2+ population. Note: Isotype controls are mandatory here to set accurate gating, as Tie2 expression on macrophages is lower than on endothelial cells.

• Ex Vivo Treatment: Culture sorted TEMs in hypoxia (1% O₂) to mimic the TME. Treat with TIE-2/VEGFR-2 kinase-IN-4 (IC₅₀ ~ 5.2 nM) for 24 hours.

• Viability Assessment: Stain with Annexin V (early apoptosis) and Propidium Iodide (late apoptosis/necrosis) and analyze via flow cytometry.

Protocol 3: In Vivo Assessment of Tumor Microvessel Density (MVD)

Purpose: To quantify the systemic anti-angiogenic impact of the compound in a living tumor model. Causality Principle: Dual inhibition prunes existing immature vessels (VEGFR-2 blockade) and prevents pericyte dropout and TEM-mediated vessel stabilization (TIE-2 blockade). This results in a quantifiable reduction in CD31+ endothelial structures.

Step-by-Step Workflow:

• Dosing: Administer TIE-2/VEGFR-2 kinase-IN-4 (e.g., 10-30 mg/kg, orally or intraperitoneally, depending on formulation limits) daily to tumor-bearing mice once tumors reach 100 mm³.

• Tissue Harvesting: Harvest tumors at day 14. Fix in 4% paraformaldehyde (PFA) for 24 hours, then embed in paraffin.

• Immunohistochemistry (IHC): Section tissues (5 µm). Perform antigen retrieval (citrate buffer, pH 6.0, boiling for 10 mins). Stain with anti-CD31 (endothelial marker) and anti-F4/80 (macrophage marker).

• Quantification: Calculate Microvessel Density (MVD) by counting CD31+ vessels in 5 random high-power fields (HPF) per tumor section.

Expected Results & Data Interpretation

• Tube Formation: A dose-dependent collapse of the capillary network should be observed. At concentrations >10 nM (roughly 2× the IC₅₀), complete abrogation of branching points and tube length is expected.

• TEM Viability: Treatment of isolated TEMs with TIE-2/VEGFR-2 kinase-IN-4 under hypoxic conditions should yield a significant increase in Annexin V+ cells compared to vehicle, proving that TIE-2 signaling is a critical survival factor for these macrophages[3].

• In Vivo MVD: Tumors treated with the dual inhibitor should exhibit not only reduced CD31+ vessel count but also a normalization of remaining vessels (reduced leakiness), alongside a spatial reduction of macrophages in the perivascular niches.

References

• Tie2 Expression on Macrophages Is Required for Blood Vessel Reconstruction and Tumor Relapse after Chemotherapy. Cancer Research (AACR Journals).[Link]

• Tie2 Inhibitor, Activ
• Targeting Tie2 in the Tumor Microenvironment: From Angiogenesis to Dissemin
• Targeting the Angiopoietin-2/Tie-2 axis in conjunction with VEGF signal interference. Cancer Letters (PMC).
• TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568. PubChem (NIH).

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Application Note: Angiogenesis Inhibition Assay Using TIE-2/VEGFR-2 kinase-IN-4

Introduction & Scientific Rationale

Tumor angiogenesis is a highly complex, heterogeneous process driven by multiple receptor tyrosine kinases (RTKs). Historically, therapeutic interventions have predominantly targeted Vascular Endothelial Growth Factor (VEGF) and its primary receptor, VEGFR-2, which mediate endothelial cell proliferation and migration. However, clinical outcomes have demonstrated that tumors frequently develop resistance to anti-VEGF monotherapies by upregulating compensatory pro-angiogenic pathways, most notably the Angiopoietin (Ang)/TIE-2 axis [1][1].

The Ang-2/TIE-2 pathway plays a critical role in vascular destabilization and remodeling, acting synergistically with VEGF to promote neovascularization [1][2]. To overcome this resistance, dual inhibition of VEGFR-2 and TIE-2 has emerged as a superior pharmacological strategy, effectively normalizing tumor vasculature, reducing tumor burden, and improving survival outcomes [2][3][4].

TIE-2/VEGFR-2 kinase-IN-4 is a potent benzimidazole derivative that acts as a highly selective, ATP-competitive dual inhibitor of both VEGFR-2 and TIE-2 [3][5]. By simultaneously suppressing the mitogenic signals of VEGFR-2 and the structural remodeling signals of TIE-2, this compound provides a comprehensive blockade of tumor angiogenesis, making it a critical tool for advanced oncology and vascular biology research [4][6].

Mechanism of Action

TIE-2/VEGFR-2 kinase-IN-4 functions by competitively binding to the highly conserved ATP-binding pockets of the intracellular kinase domains of both VEGFR-2 and TIE-2. This dual blockade prevents receptor autophosphorylation, thereby uncoupling the receptors from their downstream PI3K/AKT (survival) and MAPK/ERK (proliferation) signaling cascades.

Mechanism of dual VEGFR-2 and TIE-2 blockade by kinase-IN-4 inhibiting tumor angiogenesis.

Quantitative Data Summary

The following table summarizes the physicochemical properties and target affinities of TIE-2/VEGFR-2 kinase-IN-4, providing baseline parameters for assay design [3][5] [4][6].

Property / Target	Value
Chemical Name	TIE-2/VEGFR-2 kinase-IN-4
Chemical Class	Benzimidazole-urea derivative
Molecular Weight	539.4 g/mol
VEGFR-2 IC₅₀	5.1 nM
TIE-2 IC₅₀	5.2 nM
Solubility	DMSO (Prepare concentrated stock to keep final assay DMSO < 0.1%)
Target Application	Anti-angiogenesis, Oncology, Vascular Biology

Experimental Protocols: A Self-Validating System

To establish a robust evaluation of TIE-2/VEGFR-2 kinase-IN-4, researchers must employ a multi-tiered validation strategy. This involves confirming direct cellular cytotoxicity (Proliferation Assay), functional morphogenic impairment (Tube Formation Assay), and physiological anti-angiogenic efficacy (In Vivo Matrigel Plug Assay).

Protocol 1: In Vitro HUVEC Proliferation & Viability Assay

Causality & Rationale: Human Umbilical Vein Endothelial Cells (HUVECs) are the gold standard for in vitro angiogenesis modeling. Serum starvation prior to drug treatment is critical; it synchronizes the cell cycle and eliminates background kinase activation from undefined serum growth factors. This ensures that the observed proliferation is strictly dependent on the controlled addition of VEGF/Ang-1, making the inhibitory effect of kinase-IN-4 highly specific.

Step-by-Step Methodology:

• Seeding: Seed HUVECs at a density of 3 × 10³ cells/well in a 96-well plate using Endothelial Cell Growth Medium (EGM-2). Incubate overnight at 37°C, 5% CO₂.

• Starvation: Wash cells gently with PBS and replace the medium with Endothelial Basal Medium (EBM) containing 0.5% FBS for 12 hours.

• Compound Preparation: Prepare a 10 mM stock of TIE-2/VEGFR-2 kinase-IN-4 in DMSO. Perform serial dilutions in EBM to achieve final assay concentrations ranging from 0.1 nM to 1000 nM. Ensure the final DMSO concentration does not exceed 0.1% to prevent solvent-induced cytotoxicity.

• Treatment & Stimulation: Pre-treat the cells with the inhibitor dilutions for 1 hour. Subsequently, stimulate the cells with recombinant human VEGF (50 ng/mL) and Ang-1 (50 ng/mL).

• Incubation & Readout: Incubate for 48 hours. Add 10 µL of CCK-8 or BrdU reagent per well, incubate for 2–4 hours according to the manufacturer's protocol, and measure absorbance using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.

Protocol 2: Matrigel-Based Tube Formation Assay

Causality & Rationale: Angiogenesis requires endothelial cells to adhere, migrate, and differentiate into capillary-like structures. Matrigel provides a basement membrane matrix rich in extracellular matrix (ECM) proteins. Inhibiting TIE-2 and VEGFR-2 disrupts the cytoskeletal rearrangements and survival signals necessary for this morphogenesis.

Step-by-Step Methodology:

• Matrix Preparation: Thaw Matrigel on ice overnight at 4°C. Coat a pre-chilled 96-well plate with 50 µL/well of Matrigel. Incubate at 37°C for 30 minutes to allow complete polymerization.

• Cell Preparation: Harvest HUVECs and resuspend in EBM supplemented with VEGF (20 ng/mL) and Ang-1 (20 ng/mL).

• Seeding & Treatment: Mix the cell suspension with varying concentrations of TIE-2/VEGFR-2 kinase-IN-4 (e.g., 1 nM, 10 nM, 100 nM). Seed 1.5 × 10⁴ cells/well onto the polymerized Matrigel.

• Incubation: Incubate for 6–8 hours at 37°C. (Note: Prolonged incubation beyond 12 hours may lead to spontaneous tube degradation due to natural apoptosis).

• Imaging & Analysis: Capture images using an inverted phase-contrast microscope. Quantify the number of nodes, junctions, and total tube length using ImageJ (Angiogenesis Analyzer plugin).

Protocol 3: In Vivo Matrigel Plug Assay

Causality & Rationale: While in vitro assays confirm cellular mechanisms, the Matrigel plug assay validates the compound's ability to penetrate tissues and inhibit host-derived angiogenesis in a physiological microenvironment. The inclusion of Heparin is non-negotiable, as it binds and stabilizes VEGF and Angiopoietins, facilitating a sustained release gradient that mimics tumor secretion.

Step-by-Step Methodology:

• Plug Preparation: Mix 0.5 mL of high-density, phenol red-free Matrigel with VEGF (500 ng), Ang-2 (500 ng), Heparin (50 units), and the desired dose of TIE-2/VEGFR-2 kinase-IN-4. Alternatively, the inhibitor can be administered systemically (e.g., oral gavage or IP injection) to test pharmacokinetic efficacy.

• Injection: Subcutaneously inject the Matrigel mixture into the flanks of 6–8 week old C57BL/6 mice using a pre-chilled syringe. The liquid Matrigel will rapidly polymerize into a solid plug at body temperature.

• In Vivo Phase: Maintain the mice for 7–10 days. If administering the inhibitor systemically, dose daily according to the established pharmacokinetic profile.

• Harvest & Quantification: Euthanize the mice and carefully excise the plugs. Photograph the plugs to document macroscopic vascularization (redness).

• Hemoglobin Assay: Homogenize the plugs in RIPA buffer. Centrifuge and collect the supernatant. Quantify hemoglobin content using Drabkin’s reagent (absorbance at 540 nm) and normalize to total plug weight.

Troubleshooting & Assay Validation

Issue	Probable Cause	Corrective Action
High background proliferation	Incomplete serum starvation	Ensure strict 12-hour starvation in 0.5% FBS prior to stimulation to silence baseline RTK activity.
Matrigel fails to polymerize	Premature warming of Matrigel	Keep Matrigel, pipette tips, and plates strictly on ice until plating.
No tube formation in control	Degraded growth factors	Aliquot VEGF/Ang-1 to avoid freeze-thaw cycles; use fresh dilutions.
High variability in in vivo plugs	Inconsistent Heparin/VEGF mixing	Vortex the growth factor/heparin mix thoroughly before gently folding it into the viscous Matrigel.

References

• Biel NM, Siemann DW. "Targeting the Angiopoietin-2/Tie-2 axis in conjunction with VEGF signal interference." Cancer Letters 380.2 (2016): 525-533. URL:[Link]

• Peterson TE, et al. "Dual inhibition of Ang-2 and VEGF receptors normalizes tumor vasculature and prolongs survival in glioblastoma by altering macrophages." Proceedings of the National Academy of Sciences 113.16 (2016): 4470-4475. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10230568, TIE-2/VEGFR-2 kinase-IN-4." PubChem. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the Angiopoietin-2/Tie-2 axis in conjunction with VEGF signal interference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Dual inhibition of Ang-2 and VEGF receptors normalizes tumor vasculature and prolongs survival in glioblastoma by altering macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Experimental Design for Dual TIE-2/VEGFR-2 Inhibition Studies Using Kinase-IN-4

Prepared By: Senior Application Scientist Audience: Researchers, Scientists, and Drug Development Professionals Content Focus: Mechanistic rationale, assay causality, and validated protocols for evaluating TIE-2/VEGFR-2 kinase-IN-4.

Scientific Rationale for Dual Inhibition

Tumor angiogenesis is a highly coordinated process driven by multiple receptor tyrosine kinases (RTKs). Historically, anti-angiogenic therapies have predominantly targeted the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) pathway. While effective at halting initial vessel sprouting, isolated VEGFR-2 inhibition often leads to compensatory resistance mechanisms and poor vessel normalization[1].

To overcome this, modern drug development has shifted toward dual-targeted approaches. TIE-2/VEGFR-2 kinase-IN-4 is a potent, small-molecule benzimidazole derivative designed to simultaneously inhibit both VEGFR-2 and TIE-2[2].

• VEGFR-2 primarily drives the initiation phase of angiogenesis, stimulating endothelial cell proliferation and migration via the AKT/MAPK pathways[1].

• TIE-2 , activated by Angiopoietin-1/2, regulates the maturation phase, promoting vessel stabilization and pericyte recruitment.

By targeting the ATP-binding sites of both kinases, TIE-2/VEGFR-2 kinase-IN-4 severs the angiogenic cascade at two critical nodes, preventing both the formation of new vessels and the stabilization of existing tumor vasculature.

Mechanistic Visualization

The following diagram illustrates the convergent signaling pathways of VEGFR-2 and TIE-2, and the dual-node blockade achieved by TIE-2/VEGFR-2 kinase-IN-4.

Figure 1: Mechanism of action for dual TIE-2/VEGFR-2 inhibition in tumor angiogenesis.

Pharmacological Profile & Quantitative Data

Before initiating experimental workflows, it is critical to understand the physicochemical and pharmacokinetic baseline of the compound. TIE-2/VEGFR-2 kinase-IN-4 exhibits near-equipotent low-nanomolar affinity for both targets[3].

Property	Value	Experimental Implication
Compound Name	TIE-2/VEGFR-2 kinase-IN-4	Use as a primary test article in dual-angiogenesis assays.
Chemical Class	Benzimidazole derivative	Highly hydrophobic; requires DMSO for initial stock solvation[2].
Molecular Formula	C26H17F4N5O4	Fluorinated structure enhances metabolic stability[4].
Molecular Weight	539.4 g/mol	Calculate molarity precisely: 1 mg = 1.85 mL of 1 mM stock[4].
VEGFR-2 IC50	5.1 nM	Cellular assays should bracket 0.5 nM to 50 nM for dose-response[2].
TIE-2 IC50	5.2 nM	Equipotent inhibition ensures balanced dual-pathway suppression[2].

Experimental Design & Causality

To rigorously validate the efficacy of TIE-2/VEGFR-2 kinase-IN-4, the experimental pipeline must bridge direct target engagement with functional phenotypic outcomes.

• Cell-Free Target Engagement (AlphaScreen Assay):

  • The "Why": Cell-based assays cannot distinguish between direct kinase inhibition and downstream pathway interference. The AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) provides a highly sensitive, non-radioactive method to confirm that the drug directly blocks the ATP-binding site of the purified kinase domains[5].

• Functional Angiogenesis (HUVEC Tube Formation Assay):

  • The "Why": Human Umbilical Vein Endothelial Cells (HUVECs) natively express both VEGFR-2 and TIE-2. Culturing them on a basement membrane matrix (Matrigel) forces them to differentiate into capillary-like structures. This assay proves that the biochemical inhibition observed in the AlphaScreen translates to a physiological halt in angiogenesis.

Detailed Protocols (Self-Validating Systems)

Protocol A: AlphaScreen Kinase Inhibition Assay

Objective: Determine the biochemical IC50 of TIE-2/VEGFR-2 kinase-IN-4 against recombinant VEGFR-2 and TIE-2.

Self-Validation Check: This protocol includes a "No-Enzyme Control" (defines maximum assay background) and a "Vehicle Control" (defines 100% kinase activity). This ensures any signal reduction is strictly due to the inhibitor, not assay quenching or bead degradation.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Reaction Buffer (50 mM HEPES pH 7.4, 10 mM MgCl2, 1 mM EGTA, 0.01% Tween-20, 2 mM DTT).

• Compound Dilution: Prepare a 10 mM stock of TIE-2/VEGFR-2 kinase-IN-4 in 100% DMSO. Perform 3-fold serial dilutions in DMSO, then dilute 1:100 in Kinase Buffer to achieve a final DMSO concentration of 1% in the reaction.

• Kinase Incubation: In a 384-well OptiPlate, combine 5 µL of the diluted inhibitor with 5 µL of recombinant VEGFR-2 or TIE-2 enzyme (optimized to 0.5 nM final concentration). Incubate at room temperature (RT) for 15 minutes to allow drug-target binding.

• Reaction Initiation: Add 5 µL of a substrate mixture containing 2 µM biotinylated poly-GT substrate and 10 µM ATP. Incubate for 60 minutes at RT.

• Bead Addition (Light Sensitive): Under subdued lighting, add 5 µL of AlphaScreen Streptavidin Donor beads and Anti-phosphotyrosine (PT66) Acceptor beads (final concentration 20 µg/mL each).

• Detection: Incubate in the dark for 60 minutes at RT. Read the plate on an EnVision multimode plate reader using the AlphaScreen protocol (Excitation: 680 nm; Emission: 520-620 nm)[5].

• Data Analysis: Normalize data against vehicle controls and plot using a 4-parameter logistic non-linear regression model to calculate the IC50.

Protocol B: HUVEC Tube Formation Assay

Objective: Evaluate the phenotypic anti-angiogenic efficacy of the compound.

Self-Validation Check: The inclusion of a known reference inhibitor (e.g., Sorafenib) provides a comparative baseline, validating that the specific lot of HUVECs and Matrigel are responsive to anti-angiogenic stimuli.

Step-by-Step Methodology:

• Matrix Preparation: Thaw growth factor-reduced Matrigel on ice overnight at 4°C. Critical Step: Keep all pipette tips and plates pre-chilled to prevent premature polymerization.

• Plate Coating: Dispense 50 µL of Matrigel per well into a pre-chilled 96-well plate. Incubate at 37°C for 30 minutes to allow the matrix to solidify.

• Cell Preparation: Harvest HUVECs (passages 2-4) at 80% confluency. Resuspend in Endothelial Basal Medium (EBM) supplemented with 0.5% FBS.

• Drug Pre-treatment: Aliquot the cell suspension and pre-treat with varying concentrations of TIE-2/VEGFR-2 kinase-IN-4 (e.g., 1 nM, 5 nM, 25 nM, 100 nM) or 0.1% DMSO vehicle for 30 minutes at 37°C.

• Cell Seeding: Seed 1.5 × 10⁴ cells (in 100 µL volume) per well onto the polymerized Matrigel.

• Incubation: Incubate the plate at 37°C with 5% CO2 for 4 to 6 hours. Causality Note: Tube formation is a rapid process. Incubations longer than 8 hours may lead to nutrient depletion and apoptosis, confounding specific anti-angiogenic effects with general cytotoxicity.

• Imaging & Quantification: Image 3 random fields per well using an inverted brightfield microscope (10X objective). Analyze the images using the ImageJ "Angiogenesis Analyzer" plugin to quantify total tube length, number of nodes, and number of branching points.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10230568, TIE-2/VEGFR-2 kinase-IN-4." PubChem. Available at:[Link]

• Royal Society of Chemistry. "Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents." RSC Advances. Available at:[Link]

• American Association for Cancer Research. "A Novel Inhibitor of c-Met and VEGF Receptor Tyrosine Kinases with a Broad Spectrum of In Vivo Antitumor Activities." Molecular Cancer Therapeutics. Available at:[Link]

Sources

• 1. Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05244G [pubs.rsc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. biozol.de [biozol.de]
• 4. TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]

Technical Notes & Optimization

TIE-2/VEGFR-2 kinase-IN-4 solubility issues and solutions

Understanding the Dual Inhibition of TIE-2 and VEGFR-2

The targeted inhibition of both TIE-2 (Teka) and VEGFR-2 (KDR) offers a powerful strategy in angiogenesis research. These two receptor tyrosine kinases play critical, yet distinct, roles in the formation and maturation of blood vessels.[1]

• VEGFR-2 is a primary mediator of VEGF-driven angiogenesis, promoting endothelial cell proliferation, migration, and survival.[2][3]

• TIE-2 , activated by angiopoietins, is crucial for vessel stabilization, maturation, and the regulation of vascular permeability.[4]

By simultaneously blocking these pathways, the dual inhibitor provides a more comprehensive anti-angiogenic effect, making it a valuable tool for in vitro and in vivo studies.

TIE-2 Signaling Pathway

Caption: Simplified TIE-2 signaling pathway.

VEGFR-2 Signaling Pathway

Caption: Key VEGFR-2 signaling pathways.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of the TIE-2/VEGFR-2 kinase inhibitor?

A1: For the representative inhibitor TIE-2/VEGFR-2 kinase-IN-2, Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating a high-concentration stock solution.[5] It is crucial to use anhydrous (water-free) DMSO, as water contamination can significantly reduce the solubility of hydrophobic compounds and lead to precipitation.

Q2: My inhibitor precipitated when I diluted the DMSO stock solution into my aqueous cell culture medium. What should I do?

A2: This is a common issue known as "precipitation upon dilution." It occurs when the concentration of the inhibitor in the final aqueous solution exceeds its solubility limit in that medium. Here are several troubleshooting steps:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible, ideally below 0.5% (v/v), to minimize solvent effects on your biological system.

• Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO stock in your aqueous buffer. This gradual decrease in DMSO concentration can sometimes prevent the compound from crashing out of solution.

• Gentle Warming and Sonication: Briefly warming the solution to 37°C or using a sonicating water bath can help redissolve small amounts of precipitate. However, avoid excessive heat, which could degrade the compound.

• Use of Surfactants: For in vitro assays, the addition of a small amount of a non-ionic surfactant, such as Tween-20 or Pluronic F-68, to the final aqueous medium can help maintain the inhibitor's solubility. The compatibility of any surfactant with your specific assay must be validated.

Q3: What is the stability of the TIE-2/VEGFR-2 kinase inhibitor in solution?

A3: Stock solutions of the inhibitor in anhydrous DMSO are typically stable for several months when stored at -20°C or -80°C. It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to degradation and moisture absorption by the DMSO. The stability of the inhibitor in aqueous working solutions is generally much lower and it is advisable to prepare these fresh for each experiment.

Troubleshooting Guide

This section provides a structured approach to resolving common solubility issues.

Issue	Potential Cause	Recommended Solution
Solid inhibitor is difficult to dissolve in DMSO.	1. Concentration exceeds solubility limit.2. DMSO has absorbed water.3. Insufficient mixing.	1. Prepare a new stock solution at a lower concentration (e.g., 10 mM).2. Use a fresh vial of high-purity, anhydrous DMSO.3. Vortex the solution for several minutes. If necessary, use a sonicating water bath.
Stock solution appears cloudy or has visible precipitate after storage.	1. Storage at an inappropriate temperature.2. Moisture contamination.3. Compound has low thermodynamic stability in solution.	1. Ensure storage at -20°C or -80°C.2. Aliquot stock solutions to minimize exposure to air.3. Gently warm and sonicate to attempt redissolution. If unsuccessful, prepare a fresh stock solution.
Precipitation observed in aqueous working solution during the experiment.	1. Final concentration of the inhibitor is too high for the aqueous medium.2. Interaction with components of the medium (e.g., salts, proteins).3. Incubation time is too long for the compound's stability in the aqueous environment.	1. Lower the final concentration of the inhibitor.2. Prepare the final dilution in a simplified buffer if possible, or consider the use of solubility enhancers.3. Minimize the time the inhibitor is in the aqueous solution before being added to the cells or assay.

Visual Troubleshooting Workflow

Caption: Decision tree for troubleshooting solubility problems.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

• TIE-2/VEGFR-2 kinase inhibitor (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated precision pipettes

• Vortex mixer

Procedure:

• Equilibrate: Allow the vial containing the solid inhibitor to come to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh a precise amount of the inhibitor. For example, to prepare 1 mL of a 10 mM stock solution of TIE-2/VEGFR-2 kinase-IN-2 (Molecular Weight: 431.3 g/mol ), you would need 4.31 mg.

• Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the inhibitor.

• Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (up to 37°C) or sonication can be used to aid dissolution if necessary.

• Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Objective: To prepare a working solution of the inhibitor in cell culture medium with a final DMSO concentration of ≤ 0.5%.

Procedure:

• Thaw Stock: Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the stock solution in cell culture medium. For example, to achieve a final concentration of 10 µM, you could first dilute the 10 mM stock 1:100 in medium to get a 100 µM intermediate solution.

• Final Dilution: Add the required volume of the intermediate solution (or the stock solution for a single dilution step) to the final volume of cell culture medium in your experimental plate. For example, add 100 µL of a 100 µM intermediate solution to 900 µL of medium in a well to get a final concentration of 10 µM.

• Mixing and Application: Mix gently by pipetting and immediately add to your cells.

• Controls: Always include a vehicle control in your experiments, which consists of the same final concentration of DMSO in the cell culture medium without the inhibitor.

Quantitative Data Summary

The following table provides the available solubility information for the representative compound, TIE-2/VEGFR-2 kinase-IN-2.

Solvent	Solubility	Concentration (approx.)
DMSO	Sparingly soluble	1 - 10 mg/mL
Ethanol	Slightly soluble	0.1 - 1 mg/mL

Data sourced from the Cayman Chemical datasheet for TIE-2/VEGFR-2 kinase-IN-2.[5]

References

• PubChem. TIE-2/VEGFR-2 kinase-IN-2. [Link]

• MDPI. Variations of VEGFR2 Chemical Space: Stimulator and Inhibitory Peptides. [Link]

• Frontiers. Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. [Link]

• ResearchGate. Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib. [Link]

• Frontiers. Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. [Link]

• PMC. Differential Expression of Tie2 Receptor and VEGFR2 by Endothelial Clones Derived from Isolated Bovine Mononuclear Cells. [Link]

• MDPI. Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies. [Link]

• Royal Society of Chemistry. Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05244G [pubs.rsc.org]
• 3. TIE-2/VEGFR-2 kinase-IN-2 () for sale [vulcanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: TIE-2/VEGFR-2 kinase-IN-4 Experimental Troubleshooting Guide

Welcome to the Application Support Center. As a Senior Application Scientist specializing in angiogenesis and receptor tyrosine kinase (RTK) profiling, I frequently consult with researchers encountering bottlenecks when working with highly potent, multi-targeted inhibitors.

Targeting the vascular endothelial growth factor receptor 2 (VEGFR-2) is a validated strategy for halting tumor-induced angiogenesis[1]. However, tumors often develop resistance by upregulating compensatory pathways, most notably the TIE-2/Angiopoietin axis[2]. TIE-2/VEGFR-2 kinase-IN-4 (a benzimidazole derivative) was developed to overcome this compensatory feedback by acting as a dual ATP-competitive inhibitor[3],[4].

This guide is designed to provide you with field-proven methodologies, mechanistic insights, and targeted troubleshooting strategies to ensure your in vitro and cell-based assays yield robust, reproducible data.

I. Mechanistic Rationale & Pathway Dynamics

To effectively troubleshoot experiments, we must first understand the causality of the inhibitor's mechanism. VEGF-A binding to VEGFR-2 induces receptor dimerization and autophosphorylation at key tyrosine residues (e.g., Tyr1175), which subsequently activates the PLCγ-PKC, PI3K/AKT, and MAPK/ERK pathways[5]. Simultaneously, Angiopoietin-1 (ANG-1) activates TIE-2 to stabilize the newly formed vascular networks[2].

TIE-2/VEGFR-2 kinase-IN-4 occupies the highly conserved ATP-binding pockets of both RTKs, preventing trans-autophosphorylation and severing the downstream signaling cascades required for endothelial cell survival and proliferation[4].

Mechanism of dual TIE-2/VEGFR-2 inhibition disrupting angiogenesis signaling.

II. Quantitative Data & Physicochemical Properties

Before initiating any protocol, verify that your handling and storage conditions align with the compound's physicochemical properties. Benzimidazole derivatives are notoriously hydrophobic; improper solvent handling is the leading cause of false-negative results[6].

Property	Value / Specification
Compound Name	TIE-2/VEGFR-2 kinase-IN-4
CAS Number	433224-29-4
Chemical Formula	C26H17F4N5O4[6]
Molecular Weight	539.4 g/mol [6]
Primary Targets	VEGFR-2, TIE-2[3]
In Vitro IC50	~5.2 nM (VEGFR-2), ~5.2 nM (TIE-2)[3]
Solubility	DMSO (≥ 10 mg/mL)
Storage (Solid)	-20°C (up to 3 years)
Storage (Solution)	-80°C (6 months), -20°C (1 month)

III. Self-Validating Experimental Protocols

Do not merely follow these steps; understand the why behind them. Every protocol here is designed as a self-validating system to ensure data integrity.

Protocol A: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This assay measures the ability of TIE-2/VEGFR-2 kinase-IN-4 to block ATP consumption by the isolated kinase domains.

• Reagent Preparation: Prepare a kinase buffer consisting of 40 mM Tris-HCl (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, and 2 mM DTT.

  • Causality: DTT maintains the kinase in a reduced state, preventing spurious disulfide bonds that alter the ATP-binding pocket. BSA prevents the highly hydrophobic inhibitor from sticking to the plastic microplate walls.

• Inhibitor Titration: Prepare a 3-fold serial dilution of TIE-2/VEGFR-2 kinase-IN-4 in 100% DMSO. Transfer 100 nL of each dilution to a 384-well plate using an acoustic dispenser.

• Enzyme Addition: Add 5 µL of recombinant VEGFR-2 or TIE-2 enzyme (titrated to its linear range) to the wells. Incubate for 15 minutes at room temperature.

• ATP/Substrate Initiation: Add 5 µL of an ATP/Substrate mix. Crucial Step: The final ATP concentration must be set at the apparent Km for the specific kinase (e.g., ~10 µM for VEGFR-2).

• Detection: After 60 minutes, add 10 µL of ADP-Glo™ Reagent to stop the reaction and deplete unconsumed ATP. Incubate for 40 minutes. Add 20 µL of Kinase Detection Reagent, incubate for 30 minutes, and read luminescence.

  • Self-Validation Checkpoint: Always include a "No Enzyme" control (defines 100% inhibition baseline) and a known reference inhibitor (e.g., Sorafenib) to validate the dynamic range of the assay[7].

Protocol B: HUVEC Tube Formation & Phospho-Signaling Assay

This assay evaluates the cellular efficacy of the inhibitor on endothelial cell morphogenesis and intracellular RTK phosphorylation.

• Matrigel Preparation: Thaw growth factor-reduced Matrigel overnight at 4°C. Using pre-chilled pipette tips, coat a 96-well plate with 50 µL Matrigel per well. Incubate at 37°C for 30 minutes.

  • Causality: Pre-chilling tips prevents premature polymerization, ensuring a perfectly flat focal plane for downstream imaging.

• Cell Preparation: Starve low-passage (P2-P5) HUVECs in serum-free basal media for 4 hours.

  • Causality: Endothelial cells lose VEGFR-2/TIE-2 expression at higher passages. Starvation reduces basal phosphorylation driven by standard FBS, maximizing the signal-to-noise ratio upon stimulation.

• Inhibitor Pre-treatment: Resuspend HUVECs and treat them with varying concentrations of TIE-2/VEGFR-2 kinase-IN-4 (0.1 nM to 1 µM) for 1 hour. Keep final DMSO concentration ≤ 0.1%.

• Stimulation & Seeding: Add VEGF-A (50 ng/mL) and ANG-1 (50 ng/mL) to the cell suspension. Seed 15,000 cells per well onto the polymerized Matrigel.

• Analysis:

  • For Tube Formation: Image after 6-8 hours. Quantify total tube length and branch points using imaging software.

  • For Phospho-Signaling: Alternatively, lyse the cells after 15 minutes of stimulation using RIPA buffer containing protease/phosphatase inhibitors. Perform Western blotting for p-VEGFR-2 (Tyr1175) and p-TIE-2[5].

IV. Troubleshooting & FAQs

Q1: I am observing drug precipitation when diluting my TIE-2/VEGFR-2 kinase-IN-4 DMSO stock into the cell culture media. How can I prevent this?

A1: This is a classic "solvent crash." Benzimidazole derivatives are highly lipophilic. When a high-concentration DMSO stock is directly pipetted into an aqueous buffer, the rapid diffusion of DMSO leaves the hydrophobic drug molecules behind, causing them to instantly aggregate and precipitate. Solution: Never add stock DMSO directly to large volumes of media. Instead, perform your serial dilutions in 100% DMSO first. Then, create an intermediate dilution (e.g., 1:50) in media containing 0.1% BSA or 10% FBS. Finally, add this intermediate solution to your cells. For in vivo work, utilize a co-solvent system (e.g., 10% DMSO → 40% PEG300 → 5% Tween-80 → 45% Saline).

Q2: My IC50 values in the ADP-Glo assay are shifted 10-to-20-fold higher than the reported 5.2 nM. What is causing this discrepancy?

A2: The most common culprit is ATP competition. Because TIE-2/VEGFR-2 kinase-IN-4 is an ATP-competitive inhibitor, its apparent IC50 is heavily dependent on the ATP concentration used in your assay, dictated by the Cheng-Prusoff equation. If you run the assay at 100 µM ATP but the kinase's Km is 10 µM, you will artificially inflate the IC50.

Troubleshooting workflow for resolving right-shifted IC50 values in kinase assays.

Q3: In my Western blots, total VEGFR-2 levels are decreasing after 24 hours of inhibitor treatment, not just phospho-VEGFR-2 (Tyr1175). Is the inhibitor degrading the receptor?

A3: Likely not directly. Prolonged kinase inhibition (24+ hours) can alter receptor recycling dynamics and transcriptional feedback loops. When VEGFR-2 is chronically inhibited, cells often downregulate the receptor entirely or alter its surface expression. To isolate the direct pharmacological inhibition of kinase activity from these secondary biological feedback loops, you must check phosphorylation at an early time point (15 to 60 minutes post-stimulation).

Q4: My HUVECs are undergoing apoptosis rather than just failing to form tubes. Is the drug toxic?

A4: You are likely observing on-target mechanism-based toxicity rather than off-target chemical toxicity. The VEGFR-2 signaling cascade via the PI3K/AKT axis is a primary survival pathway for endothelial cells[5],[7]. Complete, sustained blockade of this pathway will inevitably induce apoptosis. To differentiate between anti-angiogenic effects (inhibition of migration/morphogenesis) and general cytotoxicity, run a parallel cell viability assay (e.g., CellTiter-Glo) at the 6-8 hour mark. Normalize your tube formation metrics against the viability data.

V. References

• Differential inhibition of tumor angiogenesis by tie2 and vascular endothelial growth factor receptor-2 dominant-negative receptor mutants. PubMed (nih.gov). 2

• Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. Frontiers in Cell and Developmental Biology (frontiersin.org). 5

• TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568. PubChem (nih.gov). 6

• Discovery and evaluation of triple inhibitors of VEGFR-2, TIE-2 and EphB4 as anti-angiogenic and anti-cancer agents. PMC (nih.gov).4

• Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. RSC Advances (rsc.org). 1

• In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers. MDPI (mdpi.com). 7

Sources

• 1. Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05244G [pubs.rsc.org]
• 2. Differential inhibition of tumor angiogenesis by tie2 and vascular endothelial growth factor receptor-2 dominant-negative receptor mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TIE-2/VEGFR-2 kinase-IN-4 - Immunomart [immunomart.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 6. TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Optimizing In Vivo Efficacy of TIE-2/VEGFR-2 kinase-IN-4

Welcome to the Preclinical Application Support Portal for TIE-2/VEGFR-2 kinase-IN-4 (CAS: 433224-29-4). As a potent benzimidazole-urea derivative, this compound exhibits exceptional in vitro dual-inhibition of TIE-2 (IC50: 5.2 nM) and VEGFR-2 (IC50: 5.1 nM)[1][2]. However, translating this nanomolar potency into robust in vivo anti-angiogenic and anti-tumor efficacy requires overcoming specific pharmacokinetic (PK) and pharmacodynamic (PD) hurdles inherent to benzimidazole-urea scaffolds[3][4].

This guide is designed for researchers and drug development professionals to troubleshoot common in vivo challenges, optimize formulations, and validate target engagement.

Part 1: Troubleshooting Guide & FAQs

Q1: My compound shows single-digit nanomolar potency in vitro, but I am seeing minimal tumor growth inhibition (TGI) in my murine xenograft models. What is the primary cause?

A: The most common cause of the in vitro-in vivo disconnect for benzimidazole-urea derivatives is poor oral bioavailability driven by low aqueous solubility [3]. Benzimidazole-ureas possess high crystal lattice energy and lipophilicity, which restricts gastrointestinal absorption and leads to rapid clearance before therapeutic plasma concentrations can penetrate the tumor microenvironment[5].

• Actionable Solution: Abandon standard saline or simple methylcellulose suspensions. Shift to a co-solvent system or mixed micelle formulation (e.g., PEG400/Tween-80/DMSO) to thermodynamically stabilize the compound in solution, ensuring adequate systemic exposure[3].

Q2: Why target both TIE-2 and VEGFR-2 simultaneously rather than just using a selective VEGFR-2 inhibitor?

A: Targeting VEGFR-2 alone often leads to adaptive resistance. While VEGFR-2 signaling (via VEGF-A) drives the initial sprouting of new endothelial cells, the TIE-2 receptor (activated by Angiopoietin-1/2) is responsible for the maturation, stabilization, and survival of these newly formed vessels[6]. By utilizing a dual inhibitor like TIE-2/VEGFR-2 kinase-IN-4, you disrupt both the initiation of angiogenesis and the compensatory vessel stabilization pathways, leading to catastrophic failure of the tumor vasculature[7].

Q3: I have optimized the formulation, but efficacy drops off after 14 days of dosing. Is this resistance?

A: It is likely a combination of compensatory pro-angiogenic signaling (e.g., FGFR or PDGFR upregulation) and tumor hypoxia. Potent anti-angiogenic therapy induces severe hypoxia in the tumor core. Hypoxia-inducible factor 1-alpha (HIF-1α) then upregulates alternative growth factors.

• Actionable Solution: Verify if the tumor is escaping via alternative kinase pathways. If so, consider combination therapy with an FGFR inhibitor or a standard cytotoxic agent, as dual VEGFR-2/TIE-2 inhibition can transiently "normalize" tumor vasculature in the first 5-7 days, improving the delivery of co-administered chemotherapeutics.

Part 2: Mechanistic Visualization

To understand the causality behind the efficacy of TIE-2/VEGFR-2 kinase-IN-4, it is critical to visualize the dual-node blockade within the endothelial cell signaling network.

Dual inhibition of VEGFR-2 and TIE-2 signaling pathways by kinase-IN-4.

Part 3: Data Presentation & Formulation Strategies

To maximize in vivo exposure, researchers must select the appropriate vehicle. The table below summarizes quantitative data and formulation strategies optimized for benzimidazole-urea kinase inhibitors.

Formulation Strategy	Vehicle Composition	Solubilization Mechanism	In Vivo Bioavailability (Relative)	Recommended Route
Standard Suspension	0.5% Methylcellulose / 0.1% Tween-80	Mechanical dispersion	Low (< 10%)	PO (Not recommended for efficacy)
Co-Solvent System	5% DMSO + 40% PEG300 + 5% Tween-80 + 50% Saline	Dielectric constant reduction	High (60 - 80%)	PO, IP, IV
Mixed Micelles	Pluronic F127 / Solutol HS 15	Hydrophobic core encapsulation	Very High (> 85%)	IV, IP
Lipid-Based	10% Ethanol + 30% Cremophor EL + 60% Saline	Emulsification	Moderate - High	IP

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, every in vivo experiment must include a self-validating PD assay to confirm that the drug is actually hitting the target in the tumor tissue, rather than just relying on macroscopic tumor volume measurements.

Protocol 1: Preparation of Co-Solvent Formulation for In Vivo Dosing

This protocol ensures complete dissolution of TIE-2/VEGFR-2 kinase-IN-4, preventing precipitation in the GI tract or peritoneal cavity.

• Weighing: Weigh the required amount of TIE-2/VEGFR-2 kinase-IN-4 powder (e.g., for a 10 mg/kg dose in a 20g mouse, you need 0.2 mg per 200 µL injection volume).

• Primary Solubilization: Add 5% (v/v) DMSO to the powder. Vortex vigorously for 2 minutes. The solution should become a clear, concentrated stock. Causality: DMSO disrupts the strong hydrogen bonding of the benzimidazole-urea lattice.

• Surfactant Addition: Add 40% (v/v) PEG300 and 5% (v/v) Tween-80 . Vortex for an additional 2 minutes. Causality: PEG300 acts as a co-solvent, while Tween-80 prevents precipitation upon the addition of the aqueous phase.

• Aqueous Dilution: Slowly add 50% (v/v) sterile Saline (0.9% NaCl) dropwise while continuously vortexing.

• Validation: Inspect the final solution against a light source. It must be completely clear with no particulate matter. Dose animals within 2 hours of formulation.

Protocol 2: In Vivo Pharmacodynamic (PD) Target Engagement Assay

To prove that the TGI observed is due to on-target effects, you must quantify the inhibition of phosphorylated VEGFR-2 (p-VEGFR2) and TIE-2 (p-TIE2) in the tumor tissue.

• Dosing & Tissue Collection: Administer the formulated TIE-2/VEGFR-2 kinase-IN-4 to tumor-bearing mice. Euthanize mice at T=2h, 6h, and 24h post-dose. Rapidly excise the tumor, snap-freeze in liquid nitrogen, and store at -80°C. Causality: Rapid freezing preserves transient phosphorylation states.

• Lysis: Homogenize 30 mg of tumor tissue in 500 µL of RIPA buffer supplemented with fresh protease and phosphatase inhibitors (e.g., Na3VO4, NaF).

• Protein Quantification & Western Blotting: Centrifuge at 14,000 x g for 15 mins at 4°C. Quantify protein using a BCA assay. Load 40 µg of protein per well on an SDS-PAGE gel.

• Probing: Transfer to a PVDF membrane. Probe with primary antibodies against p-VEGFR2 (Tyr1175), total VEGFR2, p-TIE2 (Tyr992), total TIE2, and GAPDH (loading control).

• Validation Check: The ratio of p-VEGFR2/Total VEGFR2 and p-TIE2/Total TIE2 should decrease by at least 50% at the 2h and 6h time points compared to vehicle-treated controls. If phosphorylation is not inhibited, the drug is not reaching the tumor, indicating a PK failure rather than a biological resistance mechanism.

Step-by-step workflow for optimizing in vivo efficacy of kinase inhibitors.

References

• PubChem: TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568. National Center for Biotechnology Information. Available at:[Link][8]

• National Institutes of Health (PMC): Discovery of Dual VEGFR-2 and Tubulin Inhibitors with in Vivo Efficacy. Available at:[Link][6]

• National Institutes of Health (PMC): Antitumour efficacy of VEGFR2 tyrosine kinase inhibitor correlates with expression of VEGF and its receptor VEGFR2 in tumour models. Available at:[Link][7]

• National Institutes of Health (PMC): In Silico and In Vitro Studies for Benzimidazole Anthelmintics Repurposing as VEGFR-2 Antagonists: Novel Mebendazole-Loaded Mixed Micelles with Enhanced Dissolution and Anticancer Activity. Available at:[Link][3]

• ACS Omega: Structure-Guided Design of Benzothiazole and Benzimidazole-Based Urea Derivatives Curtailing Oncogenic Signaling via Concurrent Inhibition of VEGFR-2, EGFR, and c-Met. Available at:[Link][4]

Sources

• 1. amsbio.com [amsbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568 - PubChem [pubchem.ncbi.nlm.nih.gov]

TIE-2/VEGFR-2 kinase-IN-4 toxicity and how to mitigate it

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to address the complex pharmacological profile of TIE-2/VEGFR-2 kinase-IN-4 .

This compound is a potent, fluorinated benzimidazole derivative (MW: 539.4 g/mol ) engineered as a dual tyrosine kinase inhibitor[1]. It exhibits near-equipotent biochemical inhibition against VEGFR-2 (IC50: 5.1 nM) and TIE-2 (IC50: 5.2 nM)[2]. While highly effective for angiogenesis research, the simultaneous blockade of these two distinct endothelial pathways often leads to compounded, mechanism-based toxicities. This guide provides the causality behind these toxicities and field-proven, self-validating protocols to mitigate them.

Part 1: Troubleshooting Guide & FAQs

Q1: My HUVEC cultures are exhibiting acute, widespread cell death within 24 hours of treatment, rather than the expected anti-angiogenic cytostasis. What is causing this? The Causality: This is a classic manifestation of off-target cytotoxicity driven by over-dosing. The biochemical IC50 for both targets is ~5 nM[2]. However, researchers frequently apply 1–10 µM in cell culture. At micromolar concentrations, benzimidazole derivatives lose their kinase selectivity, causing off-target kinase inhibition and disrupting microtubule dynamics, which triggers rapid apoptosis rather than specific anti-angiogenic arrest. The Mitigation: Titrate your working concentration. For target-specific phenotypic assays (e.g., tube formation or migration), restrict the concentration to a 10–100 nM window. Always validate target engagement via Western blot (looking at phosphorylation states) rather than relying solely on phenotypic cell death.

Q2: In my murine tumor xenograft models, subjects are developing severe edema, vascular leakage, and hemorrhage. How do I prevent this? The Causality: This toxicity is directly linked to the TIE-2 inhibition mechanism. While VEGFR-2 blockade halts new vessel sprouting, the Angiopoietin-1/TIE-2 pathway is required to maintain the structural integrity of existing mature vessels by recruiting pericytes. Inhibiting TIE-2 strips these pericytes from the endothelium, destabilizing the vascular wall and causing severe plasma leakage (edema) and hemorrhage. The Mitigation: Implement an intermittent dosing schedule (e.g., 5 days on, 2 days off) to allow transient recovery of vascular integrity.

Q3: We are observing significant hypertension and early signs of Hand-Foot Syndrome (HFS) in our in vivo models. Is this expected? The Causality: Yes. Hypertension and HFS are well-documented class effects of VEGFR-2 inhibitors[3][4]. Physiologically, VEGF signaling promotes the production of nitric oxide (NO)—a potent vasodilator—via endothelial nitric oxide synthase (eNOS). Blocking VEGFR-2 abruptly reduces NO levels, increasing peripheral vascular resistance[4]. Furthermore, HFS results from impaired capillary repair mechanisms in high-friction areas (such as rodent paws)[3]. The Mitigation: For hypertension, co-administer a calcium channel blocker (e.g., amlodipine) in the animal's drinking water. For HFS-like symptoms, a 7-day treatment interruption is recommended until toxicity resolves to baseline (Grade 0-1), followed by re-escalation at a reduced dose[3].

Q4: The compound precipitates in my in vivo formulation, causing localized necrosis at the injection site. What is the optimal vehicle? The Causality: TIE-2/VEGFR-2 kinase-IN-4 is highly hydrophobic[1]. Relying on high concentrations of DMSO (>5%) causes local tissue toxicity, and the drug will rapidly precipitate upon contact with aqueous interstitial fluid, leading to necrosis and erratic pharmacokinetics. The Mitigation: Utilize a multi-component co-solvent system. A standard, well-tolerated formulation is 5% DMSO + 30% PEG300 + 5% Tween 80 + 60% Saline.

Part 2: Quantitative Toxicity & Mitigation Parameters

The following table summarizes the quantitative thresholds for target engagement versus toxicity, providing a quick-reference guide for experimental design.

Parameter	Value / Observation	Pathophysiological Mechanism	Recommended Mitigation Strategy
VEGFR-2 IC50	5.1 nM	Target Kinase Inhibition	N/A (Intended therapeutic effect)
TIE-2 IC50	5.2 nM	Target Kinase Inhibition	N/A (Intended therapeutic effect)
In Vitro Cytotoxicity	> 1.0 µM	Off-target kinase / microtubule disruption	Restrict in vitro dosing to <100 nM
Hypertension	Systemic (In Vivo)	Decreased eNOS / NO production	Amlodipine co-administration
Hand-Foot Syndrome	Paws/Skin (In Vivo)	Impaired capillary repair under stress	7-day dose interruption / reduction
Edema / Hemorrhage	Systemic / Tumor	Pericyte detachment (TIE-2 blockade)	Intermittent dosing (5-on / 2-off)

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, your experimental setup must be self-validating. Use the following step-by-step methodologies to separate on-target efficacy from off-target toxicity.

Protocol 1: In Vitro Target Engagement & Cytotoxicity Triage

Purpose: To define the therapeutic window where TIE-2/VEGFR-2 are inhibited without triggering off-target apoptosis.

• Cell Seeding: Seed HUVECs in 6-well plates (for protein extraction) and 96-well plates (for viability) coated with 0.1% gelatin.

• Starvation: Incubate cells in a basal medium containing only 0.5% FBS for 12 hours to establish a quiescent baseline.

• Compound Treatment: Treat cells with TIE-2/VEGFR-2 kinase-IN-4 at a titrated range (0, 5, 10, 50, 100, 500 nM, and 1 µM) formulated in a final concentration of 0.1% DMSO.

• Ligand Stimulation: After 2 hours of pre-incubation with the inhibitor, stimulate the cells with VEGF-A (50 ng/mL) and Angiopoietin-1 (200 ng/mL) for exactly 15 minutes.

• Target Validation: Lyse the 6-well plates using RIPA buffer with protease/phosphatase inhibitors. Perform a Western Blot probing for p-VEGFR2 (Tyr1175) and p-TIE2 (Tyr992).

• Viability Readout: At 72 hours, assess the 96-well plate using a luminescent ATP-based assay (e.g., CellTiter-Glo). Decision Gate: Select the highest concentration that fully suppresses p-VEGFR2/p-TIE2 but maintains >85% cell viability.

Protocol 2: In Vivo Vascular Permeability (Miles Assay) for Toxicity Monitoring

Purpose: To quantify TIE-2-mediated vascular leakage and establish a Maximum Tolerated Dose (MTD).

• Formulation: Dissolve the compound completely in 5% DMSO. Sequentially add 30% PEG300 (vortex), 5% Tween 80 (vortex), and finally 60% sterile saline (add dropwise while vortexing).

• Administration: Administer to tumor-bearing mice via oral gavage at your calculated dose.

• Dye Injection: On day 7 of treatment, inject 100 µL of 1% Evans Blue dye intravenously via the lateral tail vein.

• Perfusion: After 30 minutes, euthanize the animal. Perfuse systemically with PBS via the left ventricle to clear all intravascular dye.

• Extraction: Excise the tumor and vital organs (lungs, liver), weigh them, and place them in formamide at 55°C for 24 hours to extract the extravasated dye.

• Quantification: Measure the absorbance of the formamide extract at 620 nm. Decision Gate: A statistically significant increase in absorbance compared to vehicle controls indicates severe TIE-2-mediated vascular destabilization, requiring an immediate transition to an intermittent dosing schedule.

Part 4: Mechanistic Pathway Visualization

Pathophysiological mechanisms of TIE-2/VEGFR-2 kinase-IN-4 toxicity and targeted mitigation strategies.

References

• Immunomart - TIE-2/VEGFR-2 kinase-IN-4 Product Specifications[Link]

• PubChem (NIH) - TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568[Link]

• National Center for Biotechnology Information (PMC) - Understanding and managing toxicities of vascular endothelial growth factor (VEGF) inhibitors[Link]

• National Center for Biotechnology Information (PMC) - Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies[Link]

Sources

• 1. TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. TIE-2/VEGFR-2 kinase-IN-4 - Immunomart [immunomart.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

TIE-2/VEGFR-2 Kinase-IN-4 Delivery: A Technical Support Guide

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with TIE-2/VEGFR-2 kinase-IN-4. It is designed to address common challenges and provide practical solutions for the effective delivery of this dual inhibitor in experimental settings.

Introduction to TIE-2/VEGFR-2 Kinase-IN-4

TIE-2 (tyrosine kinase with immunoglobulin-like and EGF-like domains 2) and VEGFR-2 (vascular endothelial growth factor receptor 2) are key receptor tyrosine kinases that play crucial roles in angiogenesis, the formation of new blood vessels.[1] Dysregulation of these pathways is a hallmark of several pathologies, including cancer, where tumors exploit angiogenesis to sustain their growth and metastasis.[2][3] TIE-2/VEGFR-2 kinase-IN-4 is a potent small molecule inhibitor designed to simultaneously block the activity of both TIE-2 and VEGFR-2, offering a dual-pronged approach to anti-angiogenic therapy.[4]

However, like many kinase inhibitors, TIE-2/VEGFR-2 kinase-IN-4 is a hydrophobic molecule, presenting significant challenges in its delivery for both in vitro and in vivo studies. This guide will provide troubleshooting advice and detailed protocols to help you navigate these challenges.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving TIE-2/VEGFR-2 kinase-IN-4?

A1: Based on data for structurally similar dual TIE-2/VEGFR-2 inhibitors, TIE-2/VEGFR-2 kinase-IN-4 is expected to be sparingly soluble in DMSO (1-10 mg/mL) and slightly soluble in ethanol (0.1-1 mg/mL). For most in vitro cell-based assays, preparing a concentrated stock solution in sterile DMSO is the standard practice.

Q2: My TIE-2/VEGFR-2 kinase-IN-4 precipitates when I add it to my cell culture medium. What can I do?

A2: This is a common issue with hydrophobic compounds. Here are several troubleshooting steps:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is low, typically below 0.5%, to minimize solvent-induced cytotoxicity.

• Serial Dilution: Instead of adding the concentrated DMSO stock directly to your full volume of media, perform serial dilutions in your culture medium. This gradual decrease in DMSO concentration can help maintain solubility.

• Vortexing and Warming: Immediately after adding the inhibitor to the medium, vortex the solution gently. You can also briefly warm the medium to 37°C to aid dissolution.

• Ultrasonication: If precipitation persists, brief ultrasonication of the final working solution can help to redissolve the compound. However, be mindful of potential heat generation and its effect on the inhibitor's stability.

• Use of a Carrier: Consider using a delivery vehicle such as cyclodextrins or formulating the inhibitor into liposomes or nanoparticles to improve its aqueous solubility.

Q3: What is the stability of TIE-2/VEGFR-2 kinase-IN-4 in solution?

A3: Stock solutions of similar kinase inhibitors in anhydrous DMSO are typically stable for several months when stored at -20°C or -80°C.[5] It is recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Working solutions in aqueous media should be prepared fresh for each experiment.

Q4: Are there any known off-target effects of dual TIE-2/VEGFR-2 inhibitors?

A4: While designed to be specific, some dual TIE-2/VEGFR-2 inhibitors may exhibit off-target activities against other kinases, particularly those with similar ATP-binding pockets. It is crucial to consult the specific datasheet for TIE-2/VEGFR-2 kinase-IN-4 for any known cross-reactivity. Functional assays should be designed to confirm that the observed phenotype is indeed due to the inhibition of TIE-2 and VEGFR-2.

Troubleshooting Guide: In Vitro Delivery

Problem	Possible Cause	Recommended Solution
Precipitation in cell culture medium	Poor aqueous solubility of the inhibitor.	- Decrease the final DMSO concentration. - Perform serial dilutions in media. - Gently vortex and warm the solution to 37°C. - Use brief ultrasonication. - Employ a delivery vehicle (cyclodextrin, liposomes, nanoparticles).[6]
High background cytotoxicity	High concentration of DMSO or the inhibitor itself.	- Titrate the inhibitor to determine the optimal concentration with minimal toxicity. - Ensure the final DMSO concentration is below 0.5%. - Include a vehicle control (media with the same concentration of DMSO) in all experiments.
Inconsistent experimental results	- Instability of the inhibitor in aqueous solution. - Incomplete dissolution of the inhibitor. - Adsorption of the inhibitor to plasticware.	- Prepare fresh working solutions for each experiment. - Visually inspect for any precipitate before adding to cells. - Consider using low-adhesion plasticware.
No observable effect at expected concentrations	- Ineffective delivery to the cells. - Degradation of the inhibitor. - Low expression of TIE-2 and/or VEGFR-2 in the cell line.	- Utilize a delivery system to enhance cellular uptake. - Confirm the inhibitor's activity with a positive control cell line. - Verify TIE-2 and VEGFR-2 expression in your cell model via Western blot or flow cytometry.

Advanced Delivery Methods: Protocols and Considerations

For challenging experimental systems or for in vivo studies, advanced delivery methods are often necessary to improve the solubility, stability, and bioavailability of TIE-2/VEGFR-2 kinase-IN-4.

Cyclodextrin Inclusion Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity, which can encapsulate hydrophobic molecules like TIE-2/VEGFR-2 kinase-IN-4, thereby increasing their aqueous solubility.[5][7]

Protocol for Preparing a TIE-2/VEGFR-2 kinase-IN-4-Cyclodextrin Complex:

• Selection of Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used and effective choice for many hydrophobic drugs.

• Molar Ratio Determination: Start with a 1:1 molar ratio of TIE-2/VEGFR-2 kinase-IN-4 to HP-β-CD. This can be optimized for maximum solubility.

• Complexation:

  • Dissolve the HP-β-CD in sterile, purified water with stirring.

  • Separately, dissolve the TIE-2/VEGFR-2 kinase-IN-4 in a minimal amount of a suitable organic solvent (e.g., ethanol).

  • Slowly add the inhibitor solution to the cyclodextrin solution while stirring vigorously.

  • Continue stirring at room temperature for 24-48 hours to allow for complex formation.

• Solvent Removal: If an organic solvent was used, remove it by evaporation under a stream of nitrogen or by using a rotary evaporator.

• Lyophilization (Optional): For a stable powder form, freeze-dry the aqueous solution of the complex. The resulting powder can be reconstituted in water or buffer as needed.[8]

• Sterilization: Filter the final solution through a 0.22 µm sterile filter.

Liposomal Formulation

Liposomes are microscopic vesicles composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic compounds. For hydrophobic drugs like TIE-2/VEGFR-2 kinase-IN-4, the inhibitor will partition into the lipid bilayer.

Protocol for Preparing TIE-2/VEGFR-2 kinase-IN-4 Loaded Liposomes (Thin-Film Hydration Method):

• Lipid Selection: A common starting formulation includes a structural phospholipid like DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) and cholesterol to improve stability.[9]

• Lipid Film Formation:

  • Dissolve the lipids and TIE-2/VEGFR-2 kinase-IN-4 in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture) in a round-bottom flask. A typical starting drug-to-lipid molar ratio is 1:10 to 1:20.

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the wall of the flask.

  • Place the flask under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with a sterile aqueous buffer (e.g., PBS) by gentle rotation at a temperature above the phase transition temperature of the lipids. This will form multilamellar vesicles (MLVs).

• Size Extrusion:

  • To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm). This is typically done using a mini-extruder.

• Purification: Remove any unencapsulated inhibitor by dialysis or size exclusion chromatography.

• Characterization: Characterize the liposomes for size, zeta potential, and encapsulation efficiency.

Polymeric Nanoparticles

Biodegradable polymers such as PLGA (poly(lactic-co-glycolic acid)) can be used to formulate nanoparticles for the sustained release of hydrophobic drugs.

Protocol for Preparing TIE-2/VEGFR-2 kinase-IN-4 Loaded PLGA Nanoparticles (Emulsion-Solvent Evaporation Method):

• Organic Phase Preparation: Dissolve PLGA and TIE-2/VEGFR-2 kinase-IN-4 in a water-immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate.

• Aqueous Phase Preparation: Prepare an aqueous solution containing a stabilizer, such as polyvinyl alcohol (PVA).

• Emulsification: Add the organic phase to the aqueous phase and emulsify using a high-speed homogenizer or sonicator to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Washing and Collection: Collect the nanoparticles by centrifugation, and wash them several times with purified water to remove excess PVA and unencapsulated drug.

• Lyophilization: Lyophilize the nanoparticles to obtain a dry powder for long-term storage.

• Characterization: Characterize the nanoparticles for size, surface charge, drug loading, and encapsulation efficiency.[10]

In Vivo Delivery and Considerations

The dual inhibition of TIE-2 and VEGFR-2 has shown promise in preclinical animal models, leading to prolonged survival in some tumor models.[4][7] However, the delivery of TIE-2/VEGFR-2 kinase-IN-4 in vivo requires careful formulation to ensure bioavailability and minimize toxicity.

Common Administration Routes:

• Intraperitoneal (i.p.) injection: A common route for preclinical studies. The inhibitor is often formulated in a vehicle such as a mixture of DMSO, PEG300, Tween-80, and saline.

• Oral gavage (p.o.): Requires a formulation that enhances oral bioavailability, such as a cyclodextrin complex or a lipid-based nanoparticle system.

• Intravenous (i.v.) injection: Typically requires a nanoparticle or liposomal formulation to ensure the inhibitor remains in circulation and to potentially target the tumor site through the enhanced permeability and retention (EPR) effect.

Potential Toxicities:

Inhibition of VEGFR can lead to on-target toxicities, including hypertension, fatigue, and gastrointestinal disturbances.[6][11] Careful dose-finding studies are essential to determine the maximum tolerated dose (MTD) of TIE-2/VEGFR-2 kinase-IN-4 in your animal model. Monitoring for signs of toxicity, such as weight loss, behavioral changes, and organ-specific markers, is crucial.

Signaling Pathway Diagrams

TIE-2 Signaling Pathway

Caption: TIE-2 Signaling Pathway Overview.

VEGFR-2 Signaling Pathway

Caption: VEGFR-2 Signaling Pathway Overview.

References

• Abdallah, E. A., et al. (2022). New Series of VEGFR-2 Inhibitors and Apoptosis Enhancers: Design, Synthesis and Biological Evaluation. Drug Design, Development and Therapy, 16, 587–607. [Link]

• Adjei, I. M., et al. (2014). High-efficiency liposomal encapsulation of a tyrosine kinase inhibitor leads to improved in vivo toxicity and tumor response profile. Journal of Controlled Release, 185, 96-103. [Link]

• Angiopoietin - Tie2 signaling Pathway Map. (n.d.). Bio-Rad. Retrieved March 27, 2026, from [Link]

• BOC Sciences. (2026, March 26). How to Design Nanoparticles for Better Cellular Uptake (Step-by-Step Guide) [Video]. YouTube. [Link]

• Chaudhari, P. J., et al. (2024). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. RSC Medicinal Chemistry. [Link]

• Chen, Y., et al. (2020). Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. Frontiers in Cell and Developmental Biology, 8, 599283. [Link]

• de Groot, J. F., et al. (2016). Novel MET/TIE2/VEGFR2 inhibitor altiratinib inhibits tumor growth and invasiveness in bevacizumab-resistant glioblastoma mouse models. Neuro-Oncology, 18(9), 1255–1264. [Link]

• Garg, A., et al. (2019). In vitro and in vivo characterization of pharmaceutical nanocarriers used for drug delivery. Artificial Cells, Nanomedicine, and Biotechnology, 47(1), 636–644. [Link]

• Gref, R., et al. (2008). Self-assembling cyclodextrin based hydrogels for the sustained delivery of hydrophobic drugs. Journal of Controlled Release, 130(2), 143-150. [Link]

• Jain, R. K., et al. (2016). Dual inhibition of Ang-2 and VEGF receptors normalizes tumor vasculature and prolongs survival in glioblastoma by altering macrophages. Proceedings of the National Academy of Sciences, 113(16), 4475–4480. [Link]

• Kandala, S. K., et al. (2010). Discovery of Dual VEGFR-2 and Tubulin Inhibitors with in Vivo Efficacy. ACS Medicinal Chemistry Letters, 1(6), 285–289. [Link]

• Kim, M., et al. (2016). Opposing actions of angiopoietin-2 on Tie2 signaling and FOXO1 activation. Journal of Clinical Investigation, 126(9), 3511–3525. [Link]

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interpreting unexpected results with TIE-2/VEGFR-2 kinase-IN-4

Welcome to the Technical Support Center for TIE-2/VEGFR-2 kinase-IN-4 . This benzimidazole derivative is a potent, dual-action tyrosine kinase inhibitor designed to disrupt tumor angiogenesis by simultaneously targeting the VEGFR-2 and TIE-2 signaling axes[1]. While highly effective, researchers frequently encounter unexpected phenotypic results due to the complex, interconnected nature of vascular biology.

As a Senior Application Scientist, I have designed this guide to provide authoritative troubleshooting, mechanistic insights, and self-validating protocols to ensure your experimental integrity.

Part 1: Quantitative Data Summary

Before troubleshooting, it is critical to baseline the physicochemical and biochemical properties of the inhibitor. Discrepancies in expected results often stem from overlooking these core metrics.

Property	Value	Causality / Experimental Relevance
Chemical Formula	C26H17F4N5O4	Fluorinated benzimidazole derivative; high lipophilicity affects formulation[2].
Molecular Weight	539.4 g/mol	Small molecule; highly cell-permeable but prone to intracellular accumulation[2].
VEGFR-2 IC50	5.1 nM (Biochemical)	Potent inhibition of VEGF-driven endothelial proliferation and migration[1].
TIE-2 IC50	5.2 nM (Biochemical)	Potent inhibition of Angiopoietin-driven vessel stabilization and survival[1].
Primary Targets	VEGFR-2, TIE-2	Dual blockade prevents compensatory vascular escape mechanisms[3].

Part 2: Mechanistic Overview

To interpret unexpected results, you must first understand the dual-pathway disruption caused by this inhibitor. VEGFR-2 drives the initiation of angiogenesis (proliferation/migration), while TIE-2 drives the maturation (stabilization/survival)[4][5].

Dual inhibition of TIE-2 and VEGFR-2 signaling pathways by kinase-IN-4.

Part 3: Troubleshooting FAQs

Q1: Why am I seeing a paradoxical increase in tumor cell proliferation in vitro when using TIE-2/VEGFR-2 kinase-IN-4? A: This is a known phenomenon in specific cancer models, such as angiosarcomas or TIE2-high cervical cancers. While the inhibitor effectively blocks endothelial cell proliferation, some tumor cells intrinsically express TIE-2[6]. In these specific cells, Tie2 kinase inhibition can alter signaling feedback loops, paradoxically increasing tumor cell proliferation. However, tumor growth delay in vivo is still achieved because the drug simultaneously induces a massive increase in tumor cell apoptosis that offsets the proliferation[3]. Self-Validating Check: Do not rely solely on metabolic assays (e.g., MTT/MTS). Perform a dual Annexin V (apoptosis) and Ki-67 (proliferation) flow cytometry assay to evaluate the net survival index.

Q2: Why is the cellular IC50 (e.g., in HUVEC tube formation) significantly higher than the biochemical IC50 of ~5.1 nM? A: Biochemical assays utilize isolated, recombinant kinase domains in cell-free environments. In cellular assays, several factors shift the IC50:

• High intracellular ATP concentrations (often in the millimolar range) compete with the ATP-competitive inhibitor for the kinase pocket[7].

• High protein binding to serum albumin in the culture media sequesters the free drug. Self-Validating Check: Run your cellular assay across a serum gradient (e.g., 1%, 5%, 10% FBS) to calculate the serum-binding shift. If the IC50 increases linearly with serum concentration, the discrepancy is driven by protein sequestration.

Q3: I observe reduced efficacy in my in vivo xenograft model compared to in vitro HUVEC assays. What is causing this resistance? A: The in vivo tumor microenvironment is highly hypoxic, which acts through HIF-1α to massively upregulate VEGF and Angiopoietin-2 (Ang2)[5][8]. High local concentrations of these ligands can hyperactivate the receptors, requiring higher local drug concentrations to achieve blockade. Additionally, tumors may upregulate compensatory angiogenic pathways (e.g., FGFR, PDGFR) when VEGFR-2 and TIE-2 are chronically inhibited[9]. Self-Validating Check: Perform immunohistochemistry (IHC) on tumor sections for CD31 (vessel density) alongside p-FGFR or p-PDGFR to identify bypass mechanisms.

Part 4: Validated Experimental Protocols

Protocol 1: Validating Target Engagement via Phospho-Kinase Western Blotting

To prove that unexpected results are not due to a failure of target engagement, you must validate that the inhibitor is actively blocking receptor autophosphorylation.

• Cell Preparation: Seed Human Umbilical Vein Endothelial Cells (HUVECs) in 6-well plates and grow to 80% confluency.

• Serum Starvation (Critical Step): Wash cells twice with PBS and incubate in basal media (0.1% FBS) for 16 hours.

  • Causality: This removes basal growth factors from the serum, lowering background phosphorylation and sensitizing the cells to acute ligand stimulation.

• Inhibitor Pre-treatment: Treat cells with TIE-2/VEGFR-2 kinase-IN-4 (e.g., 10 nM, 50 nM, 100 nM) for 2 hours.

  • Causality: Allows sufficient time for intracellular equilibration and binding to the ATP pocket of the kinases.

• Ligand Stimulation: Stimulate with 50 ng/mL VEGF-A and 50 ng/mL Ang-1 for exactly 10 minutes.

  • Causality: 10 minutes is the optimal window to capture peak receptor autophosphorylation before receptor internalization and degradation occur.

• Lysis: Immediately place plates on ice, wash with ice-cold PBS, and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Causality: Phosphatase inhibitors are mandatory to prevent rapid dephosphorylation of the target tyrosine residues during protein extraction.

• Immunoblotting: Probe for p-VEGFR2 (Tyr1175) and p-TIE2 (Tyr992)[4][10]. Normalize against total VEGFR2, total TIE2, and GAPDH.

Protocol 2: In Vitro Angiogenesis (Tube Formation) Assay

• Matrix Preparation: Thaw Matrigel overnight at 4°C. Coat a pre-chilled 96-well plate with 50 µL Matrigel per well. Incubate at 37°C for 30 minutes to polymerize.

  • Causality: Matrigel provides the necessary extracellular matrix scaffold for endothelial cells to differentiate into capillary-like structures.

• Cell Seeding: Resuspend HUVECs in low-serum media containing TIE-2/VEGFR-2 kinase-IN-4 at desired concentrations. Seed 1.5 × 10^4 cells per well.

• Incubation & Imaging: Incubate at 37°C and image at 4 to 6 hours.

  • Causality: Imaging must be done early. Beyond 8-12 hours, the dual inhibition of survival pathways (PI3K/Akt) will induce apoptosis, making it impossible to distinguish between anti-migratory (anti-angiogenic) effects and general cytotoxicity.

• Quantification: Use automated software (e.g., ImageJ Angiogenesis Analyzer) to quantify total tube length and number of branching points.

Part 5: References

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• 4. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 5. JCI - Lymphangiogenesis requires Ang2/Tie/PI3K signaling for VEGFR3 cell-surface expression [jci.org]
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• 10. rupress.org [rupress.org]

Reference Data & Comparative Studies

Validating TIE-2/VEGFR-2 Kinase-IN-4 Target Engagement: A Methodological Comparison Guide

Executive Summary

Tumor angiogenesis is a highly complex, heterogeneous process driven by multiple receptor tyrosine kinases (RTKs)[1]. While Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is the primary driver of vessel sprouting and initiation, the TIE-2 receptor (activated by Angiopoietin-1/2) is essential for subsequent vessel maturation and stabilization. Clinical experience has demonstrated that targeting VEGFR-2 alone often results in adaptive resistance via the compensatory upregulation of TIE-2 signaling. Consequently, dual inhibitors like TIE-2/VEGFR-2 kinase-IN-4 have emerged as critical tools for achieving durable anti-angiogenic efficacy.

This guide provides an objective comparative analysis of TIE-2/VEGFR-2 kinase-IN-4 against alternative inhibitors and establishes a self-validating, step-by-step experimental workflow to confirm its intracellular target engagement.

Comparative Profiling: TIE-2/VEGFR-2 Kinase-IN-4 vs. Alternatives

Not all multi-kinase inhibitors are created equal. To understand the utility of TIE-2/VEGFR-2 kinase-IN-4, we must benchmark its biochemical profile against established alternatives. As shown in the comparison table below, Kinase-IN-4 provides a perfectly balanced, low-nanomolar inhibition profile[2], avoiding the extreme target bias seen in first-generation drugs like Sorafenib.

Quantitative Performance Comparison

Inhibitor	Target Profile	VEGFR-2 IC₅₀ (nM)	TIE-2 IC₅₀ (nM)	Clinical / Research Utility
TIE-2/VEGFR-2 Kinase-IN-4	Balanced Dual	5.1	5.2	Preclinical Angiogenesis Research
Sorafenib	VEGFR-Biased	~90	>10,000	Approved (HCC, RCC)
Cabozantinib	Multi-Kinase	~0.035	~14	Approved (RCC, MTC)
Rebastinib	TIE2-Biased	~30	~0.8	Clinical Trials

Data synthesized from standard biochemical kinase profiling assays. TIE-2/VEGFR-2 kinase-IN-4 demonstrates near-equipotent dual inhibition[3].

Dual inhibition of VEGFR-2 and TIE-2 signaling pathways by Kinase-IN-4.

The Self-Validating Target Engagement System

Biochemical IC₅₀ values derived from cell-free assays rarely translate directly to cellular potency. Factors such as membrane permeability, intracellular ATP competition (typically 1-5 mM), and protein complexation can drastically alter a drug's apparent affinity. To rigorously validate TIE-2/VEGFR-2 kinase-IN-4, we employ a self-validating tripartite workflow:

• NanoBRET: Quantifies intracellular affinity and real-time residence time in live cells[4].

• CETSA: Confirms binding to endogenous, untagged receptors in primary cells[5].

• Western Blot: Validates that physical binding translates to functional phenotypic outcomes.

Self-validating experimental workflow for confirming intracellular target engagement.

Detailed Experimental Methodologies

Protocol 1: Live-Cell NanoBRET Target Engagement Assay

Causality & Rationale: Traditional biochemical assays use isolated kinase domains and artificial substrates. The NanoBRET assay measures competitive displacement of a fluorescent tracer in live cells, preserving the full-length RTK conformation and native intracellular ATP concentrations[4].

Step-by-Step Workflow:

• Cell Preparation: Plate HEK293 cells at 2×104 cells/well in a 96-well white plate. Transfect cells with NanoLuc®-VEGFR-2 or NanoLuc®-TIE-2 fusion vectors using a lipid-based transfection reagent. Incubate for 24 hours.

• Tracer Equilibration: Replace growth media with Opti-MEM containing NanoBRET™ Tracer K-10 at an empirically determined EC50​ concentration (typically 0.1–1.0 µM).

• Compound Treatment: Add TIE-2/VEGFR-2 kinase-IN-4 in a 10-point concentration gradient (e.g., 10 µM down to 0.1 nM). Incubate for 2 hours at 37°C to allow the compound and tracer to reach binding equilibrium.

• Signal Detection: Add NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor. (Expert Note: The extracellular inhibitor is critical to quench signal from dead cells or secreted luciferase, ensuring the BRET signal is strictly intracellular).

• Measurement: Read luminescence at 460 nm (donor) and 618 nm (acceptor) using a microplate reader. Calculate the BRET ratio (618/460) to determine the apparent intracellular KD​ .

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Causality & Rationale: While NanoBRET is highly quantitative, it relies on transient transfection and overexpression, which can alter native protein stoichiometry. CETSA provides label-free validation by measuring ligand-induced thermodynamic stabilization of endogenous receptors in primary cells[5].

Step-by-Step Workflow:

• Cell Culture: Grow Human Umbilical Vein Endothelial Cells (HUVECs) to 80% confluence. (Expert Note: HUVECs are the gold standard here because they endogenously express functional levels of both TIE-2 and VEGFR-2).

• Compound Incubation: Treat cells with 1 µM TIE-2/VEGFR-2 kinase-IN-4 or a DMSO vehicle control for 1 hour at 37°C.

• Thermal Challenge: Harvest cells and aliquot the suspension into PCR tubes. Heat the tubes across a temperature gradient (e.g., 40°C to 65°C) for exactly 3 minutes using a thermal cycler, followed by a 3-minute cooling period at room temperature.

• Lysis and Clearance: Lyse the cells using three rapid freeze-thaw cycles (liquid nitrogen/37°C). Centrifuge at 20,000 × g for 20 minutes at 4°C to pellet the denatured and aggregated proteins.

• Detection: Isolate the soluble fraction and analyze via Western blot using anti-VEGFR-2 and anti-TIE-2 primary antibodies. Quantify band intensities to generate melt curves and determine the shift in aggregation temperature ( ΔTagg​ ).

Protocol 3: Downstream Signaling Functional Validation

Causality & Rationale: Target engagement proves physical binding, but does not inherently prove functional antagonism (the drug could theoretically be a silent binder). Phospho-analysis confirms that receptor occupancy translates directly to kinase inhibition.

Step-by-Step Workflow:

• Starvation: Serum-starve HUVECs for 16 hours in basal media to reduce background basal kinase activity.

• Pre-treatment: Incubate cells with varying concentrations of TIE-2/VEGFR-2 kinase-IN-4 (1 nM to 100 nM) for 2 hours.

• Stimulation: Co-stimulate the cells with VEGF-A (50 ng/mL) and Angiopoietin-1 (200 ng/mL) for exactly 10 minutes to trigger receptor autophosphorylation.

• Harvest & Immunoblotting: Lyse cells rapidly in RIPA buffer supplemented with protease and phosphatase inhibitors. Run lysates on SDS-PAGE, transfer to PVDF membranes, and probe for p-VEGFR-2 (Tyr1175) , p-TIE-2 (Tyr992) , downstream p-AKT (Ser473) , and total respective proteins to confirm functional pathway shutdown.

References

• [3] Title: TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568 - PubChem. Source: nih.gov. URL: [Link]

• [1] Title: Discovery and evaluation of triple inhibitors of VEGFR-2, TIE-2 and EphB4 as anti-angiogenic and anti-cancer agents. Source: nih.gov. URL: [Link]

• [4] Title: From Hit to Live-Cell Target Engagement Assay: DNA-Encoded Library Screens and NanoBRET Dye. Source: promegaconnections.com. URL: [Link]

• [5] Title: Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Source: nih.gov. URL: [Link]

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• 3. TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. promegaconnections.com [promegaconnections.com]
• 5. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Mechanistic Rationale: The Case for Balanced Dual Inhibition

TIE-2/VEGFR-2 kinase-IN-4 vs. Alternative TIE-2 Inhibitors: A Comparative Guide for Angiogenesis Research

Tumor angiogenesis is a highly dynamic process requiring the coordinated action of multiple receptor tyrosine kinases (RTKs). While Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is the primary driver of endothelial cell proliferation and initial angiogenic sprouting, the Angiopoietin/TIE-2 pathway is strictly required for subsequent vessel maturation, stabilization, and the recruitment of perivascular cells[1].

Historically, selective VEGFR-2 inhibition has faced clinical limitations due to adaptive resistance, where tumors upregulate alternative pro-angiogenic pathways—most notably, Angiopoietin-2 (Ang2) signaling through TIE-2[2]. Furthermore, TIE-2 is highly expressed on a specific subset of tumor-associated macrophages (Tie2Hi macrophages) that assemble at the Tumor Microenvironment of Metastasis (TMEM), facilitating tumor cell intravasation and dissemination[1][3].

TIE-2/VEGFR-2 kinase-IN-4 is a potent benzimidazole derivative engineered to simultaneously block both nodes of this compensatory network[4]. By achieving balanced, low-nanomolar inhibition of both TIE-2 and VEGFR-2, it prevents the vascular escape mechanisms commonly observed with highly selective mono-therapies.

Caption: Dual inhibition of TIE-2 and VEGFR-2 signaling pathways by TIE-2/VEGFR-2 kinase-IN-4.

Quantitative Profiling: TIE-2/VEGFR-2 kinase-IN-4 vs. Alternatives

When selecting an inhibitor for preclinical models, researchers must weigh absolute potency against target selectivity. The table below synthesizes the IC50 values and primary targets of TIE-2/VEGFR-2 kinase-IN-4 against other prominent TIE-2 inhibitors[2][3][4][5].

Inhibitor	Primary RTK Targets	TIE-2 IC50 (nM)	VEGFR-2 IC50 (nM)	Key Secondary Targets	Primary Research Utility
TIE-2/VEGFR-2 kinase-IN-4	TIE-2, VEGFR-2	5.2 (Biochemical)	5.1 (Biochemical)	Highly selective dual	Uncoupling synergistic angiogenesis
Rebastinib (DCC-2036)	TIE-2, ABL1, FLT3	0.058 (Cellular)	>1000	TRKA (0.17 nM)	Targeting Tie2Hi TMEM macrophages
Altiratinib (DCC-2701)	MET, TIE-2, VEGFR-2	2.6 (Cellular)	4.7 (Cellular)	TRK1/2/3	Bevacizumab-resistant models
Regorafenib	VEGFR1-3, PDGFR, FGFR	~23 (Secondary)	4.2 (Biochemical)	KIT, RET, RAF-1	Broad-spectrum multi-kinase studies

Data Interpretation: TIE-2/VEGFR-2 kinase-IN-4 provides an almost perfectly balanced 1:1 inhibitory ratio against its two primary targets (5.2 nM vs 5.1 nM)[4]. In contrast, Rebastinib acts as a "switch control" inhibitor with picomolar potency against TIE-2 (0.058 nM), making it ideal for isolating TIE-2 specific macrophage functions, but it lacks VEGFR-2 coverage[2][3]. Altiratinib offers dual TIE-2/VEGFR-2 coverage but is heavily skewed toward MET inhibition (0.85 nM), which introduces confounding variables if MET signaling is not the focus of the study[5][6].

Experimental Methodology: Self-Validating Dual Kinase Phosphorylation Assay

To rigorously evaluate the efficacy of TIE-2/VEGFR-2 kinase-IN-4 in vitro, researchers must employ a cellular assay that independently verifies the inhibition of both pathways. The following protocol utilizes Human Umbilical Vein Endothelial Cells (HUVECs) and is designed as a self-validating system.

Causality in Experimental Choices:

• Serum Starvation: Standard fetal bovine serum (FBS) contains high levels of endogenous growth factors. Starving cells for 24 hours prior to treatment is mandatory to reduce basal RTK phosphorylation, ensuring a high signal-to-noise ratio upon ligand stimulation.

• Parallel Stimulation: Because TIE-2 and VEGFR-2 exhibit crosstalk, they must be stimulated in separate, parallel wells (Ang-1 for TIE-2; VEGF-A for VEGFR-2) to accurately calculate independent cellular IC50 values.

• Self-Validating Controls: The assay relies on a triad of controls. A negative control (unstimulated) establishes the baseline. A positive control (stimulated + vehicle) confirms receptor responsiveness. Finally, a reference control (e.g., Rebastinib for TIE-2) validates the dynamic range of the assay and confirms that the observed inhibition is target-specific[3][5].

Step-by-Step Protocol:

• Cell Seeding: Seed HUVECs at 2×105 cells/well in 6-well plates using complete endothelial growth medium. Incubate at 37°C, 5% CO2 until 80% confluent.

• Starvation: Aspirate complete medium, wash twice with PBS, and add basal medium containing 0.1% BSA for 24 hours.

• Inhibitor Pre-treatment: Prepare a serial dilution of TIE-2/VEGFR-2 kinase-IN-4 (e.g., 0.1 nM to 100 nM) in basal medium. Add to respective wells and incubate for 1 hour. Include vehicle-only wells (Positive/Negative controls) and a Rebastinib-treated well (Reference control).

• Ligand Stimulation: Add recombinant human VEGF-A (50 ng/mL) to one set of wells, and recombinant human Ang-1 (200 ng/mL) to a parallel set. Incubate for exactly 15 minutes to capture peak phosphorylation. Do not add ligand to the Negative Control wells.

• Lysis & Harvesting: Immediately place plates on ice, aspirate media, and wash with ice-cold PBS. Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Immunoblotting & Quantification: Resolve lysates via SDS-PAGE, transfer to PVDF membranes, and probe with primary antibodies against p-TIE2 (Tyr992), total TIE2, p-VEGFR2 (Tyr1175), and total VEGFR2. Quantify band densitometry to calculate the cellular IC50.

Caption: Self-validating workflow for quantifying dual kinase inhibition in HUVECs.

Conclusion

For investigations isolating the specific role of Tie2Hi macrophages in metastasis, a highly selective inhibitor like Rebastinib remains the gold standard[1][3]. However, for studies aiming to completely dismantle the tumor vascular network—preventing both the sprouting driven by VEGF and the maturation driven by Angiopoietin—TIE-2/VEGFR-2 kinase-IN-4 offers an optimally balanced, dual-targeted pharmacological tool[4].

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. medchemexpress.com [medchemexpress.com]
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• 6. researchgate.net [researchgate.net]

TIE-2/VEGFR-2 kinase-IN-4 vs. Standard VEGFR-2 Inhibitors: A Technical Comparison Guide

Executive Summary & Rationale

As a Senior Application Scientist, I frequently advise drug discovery teams on selecting the optimal kinase inhibitors for anti-angiogenic screening. While targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) has been the cornerstone of anti-angiogenic therapy, tumors frequently develop resistance by upregulating compensatory pathways, most notably the Angiopoietin/TIE-2 axis.

TIE-2/VEGFR-2 kinase-IN-4 is a potent, benzimidazole-derived dual inhibitor designed to overcome this specific resistance mechanism[1]. By simultaneously blocking VEGFR-2 (which drives initial vessel sprouting) and TIE-2 (which mediates vessel maturation and stabilization), this compound provides a synergistic blockade of tumor angiogenesis that single-target inhibitors cannot achieve.

Mechanistic Pathway: The Dual-Inhibition Advantage

Understanding the causality behind dual inhibition is critical for experimental design. When VEGFR-2 alone is inhibited, tumor hypoxia often triggers the release of Angiopoietin-1 and Angiopoietin-2. These ligands bind to the TIE-2 receptor on endothelial cells, promoting their survival and structural integrity via the PI3K/AKT pathway. TIE-2/VEGFR-2 kinase-IN-4 acts as a dual-key mechanism, severing both signaling cascades simultaneously to prevent compensatory vascular rescue.

Dual inhibition of VEGFR-2 and TIE-2 signaling pathways by TIE-2/VEGFR-2 kinase-IN-4.

Quantitative Comparison: Kinase-IN-4 vs. Alternative VEGFR-2 Inhibitors

To objectively evaluate TIE-2/VEGFR-2 kinase-IN-4, we must benchmark its biochemical potency (IC50) against established multi-kinase inhibitors. The data below synthesizes cell-free assay results for primary targets to guide your compound selection.

Inhibitor	Primary Target Profile	VEGFR-2 IC50	TIE-2 IC50	Key Secondary Targets
TIE-2/VEGFR-2 kinase-IN-4	VEGFR-2, TIE-2	5.1 nM[1]	5.2 nM[1]	N/A (Highly selective)
Cabozantinib	VEGFR-2, MET	0.035 nM[2]	14.3 nM[2]	RET, KIT, AXL, FLT3
Lenvatinib	VEGFR-1/2/3, FGFR	4.0 nM[3]	>100 nM	FGFR1-4, PDGFRβ, RET
Sunitinib	VEGFR-2, PDGFRβ	80 nM[4]	>1000 nM	c-Kit, FLT3
Sorafenib	VEGFR-2, RAF	90 nM[5]	>1000 nM	PDGFRβ, Flt-3, c-Kit

Scientific Insight : While Cabozantinib exhibits extreme sub-nanomolar potency against VEGFR-2 (0.035 nM)[2], its broad multi-kinase activity (MET, RET, AXL) can introduce confounding off-target cellular toxicity in highly controlled in vitro models. Conversely, TIE-2/VEGFR-2 kinase-IN-4 offers a perfectly balanced, equipotent inhibition of both VEGFR-2 (5.1 nM) and TIE-2 (5.2 nM)[1]. This makes it the superior choice for assays specifically designed to interrogate the synergistic crosstalk between the VEGF and Angiopoietin pathways without the noise of broader kinase suppression.

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes the biochemical or physical causality behind the action, ensuring you understand why the protocol works.

Protocol A: In Vitro Biochemical Kinase Assay (IC50 Determination)

Objective : Quantify the direct binding affinity of the inhibitor to the kinase domain, isolated from cellular variables like membrane permeability or efflux pumps.

• Reagent Preparation : Prepare a kinase reaction buffer containing 100 mM HEPES, 50 mM NaCl, 10 mM MnCl2, and 40 µM NaVO4. Causality: MnCl2 is a critical divalent cation cofactor required for ATP binding in the kinase catalytic cleft. NaVO4 acts as a broad-spectrum phosphatase inhibitor to prevent premature dephosphorylation of the substrate[4].

• Substrate Coating : Coat 96-well microtiter plates with the synthetic peptide substrate poly-Glu,Tyr (4:1). Causality: This polymer provides an optimized, high-density array of tyrosine residues to act as phosphate acceptors during the kinase reaction[4].

• Enzyme Addition : Introduce 50 ng/mL of purified GST-VEGFR2 or GST-TIE2 fusion proteins. Causality: The GST tag allows for stable purification of the cytoplasmic kinase domain without disrupting its active 3D conformation.

• Inhibitor Titration : Add TIE-2/VEGFR-2 kinase-IN-4 in a serial dilution gradient (e.g., 0.1 nM to 10 µM).

• Reaction & Detection : Initiate the reaction with ATP. After 15 minutes, stop the reaction using EDTA (which chelates the Mn2+ cofactor, instantly halting kinase activity). Detect phosphorylated tyrosines using an HRP-conjugated PY20 antibody and measure absorbance at 450 nm to calculate the IC50[3].

Protocol B: HUVEC Tube Formation Assay (Functional Angiogenesis)

Objective : Evaluate the functional anti-angiogenic efficacy of the inhibitor in a 3D microenvironment.

Step-by-step workflow for the HUVEC in vitro tube formation assay.

• Matrix Polymerization : Coat a pre-chilled 96-well plate with 50 µL of Matrigel and incubate at 37°C for 30 minutes. Causality: Matrigel mimics the complex basement membrane extracellular matrix (ECM), providing the structural scaffolding and growth factors necessary for endothelial cells to differentiate into capillary-like tubes.

• Cell Seeding : Suspend Human Umbilical Vein Endothelial Cells (HUVECs) in a basal medium supplemented with VEGF and Ang-1. Seed at 1.5 × 10^4 cells/well.

• Drug Treatment : Immediately apply TIE-2/VEGFR-2 kinase-IN-4 at varying concentrations (e.g., 1 nM, 5 nM, 10 nM).

• Incubation : Incubate for 6 to 8 hours at 37°C in 5% CO2. Causality: In vitro tube formation is a rapid and transient biological process. Extending incubation beyond 12-24 hours often leads to natural tube degradation and cell apoptosis, confounding the inhibitor's true efficacy.

• Quantification : Capture phase-contrast images and quantify total tube length and branch nodes using automated image analysis software (e.g., ImageJ Angiogenesis Analyzer).

Conclusion

For researchers investigating broad-spectrum tumor suppression, approved multi-kinase drugs like Lenvatinib[3] or Cabozantinib[2] offer potent systemic blockade. However, for scientists specifically interrogating the synergistic mechanisms of vascular sprouting and maturation, TIE-2/VEGFR-2 kinase-IN-4 provides an unparalleled, equipotent tool to cleanly silence the VEGFR-2 and TIE-2 axes[1]. Its high selectivity makes it an indispensable asset for fundamental angiogenesis research and targeted drug development.

References

• Tie2 Inhibitor, Gene | MedChemExpress , MedChemExpress, 1

• Lenvatinib (E7080) - Potent VEGFR Inhibitor - APExBIO , APExBIO, 3

• Cabozantinib (XL184) | VEGFR2/MET Inhibitor | MedChemExpress , MedChemExpress,2

• Sunitinib | SU 11248 | RTK inhibitor - TargetMol , TargetMol, 4

• Sorafenib: the gold standard therapy in advanced hepatocellular carcinoma and beyond , Ovid, 5

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• 5. ovid.com [ovid.com]

Comprehensive Comparison Guide: Cross-Reactivity and Selectivity Profiling of TIE-2/VEGFR-2 kinase-IN-4

Executive Summary

In the landscape of anti-angiogenic targeted therapies, the shift from broad-spectrum polypharmacology to highly selective, dual-targeted inhibition represents a critical evolution in drug design. TIE-2/VEGFR-2 kinase-IN-4 (CAS 433224-29-4) is a potent benzimidazole derivative engineered to simultaneously inhibit the Tyrosine Kinase with Immunoglobulin-like and EGF-like domains 2 (TIE-2) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)[1].

While first-generation Tyrosine Kinase Inhibitors (TKIs) like Sunitinib and Sorafenib successfully target VEGFR-2 to halt vessel sprouting, tumors frequently develop resistance by upregulating alternative pro-angiogenic pathways, most notably the Angiopoietin/TIE-2 axis. TIE-2/VEGFR-2 kinase-IN-4 addresses this by delivering a highly balanced dual-inhibition profile (IC50 values of 5.2 nM and 5.1 nM, respectively)[2], effectively normalizing the tumor vasculature while minimizing the off-target cross-reactivity that drives dose-limiting toxicities in clinical settings.

Mechanistic Rationale: The Value of Balanced Selectivity

To understand the causality behind selecting TIE-2/VEGFR-2 kinase-IN-4 over clinical alternatives, one must examine the synergistic nature of tumor angiogenesis.

• VEGFR-2 signaling initiates endothelial cell proliferation, migration, and the sprouting of new immature vessels.

• TIE-2 signaling, modulated by Angiopoietin-1 and Angiopoietin-2, controls vessel maturation, pericyte coverage, and vascular permeability.

Broad-spectrum TKIs often hit a wide array of kinases (e.g., FGFR, PDGFR, c-Kit, RET), which leads to systemic toxicities such as hand-foot syndrome, hypertension, and gastrointestinal perforation. The benzimidazole scaffold of IN-4 has been rationally designed to fit the specific ATP-binding pocket conformations shared by VEGFR-2 and TIE-2[3], providing a "cleaner" pharmacological profile.

Dual inhibition of VEGFR-2 and TIE-2 signaling pathways by TIE-2/VEGFR-2 kinase-IN-4.

Kinase Cross-Reactivity Profiling: A Comparative Analysis

When evaluating TIE-2/VEGFR-2 kinase-IN-4 against FDA-approved anti-angiogenic TKIs, the distinction lies in the ratio of VEGFR-2 to TIE-2 inhibition, as well as the degree of off-target cross-reactivity.

• Regorafenib and Lenvatinib are highly potent against VEGFR-2 but exhibit weak or negligible activity against TIE-2, while heavily cross-reacting with FGFR and PDGFR[4][5].

• Sunitinib is a pan-VEGFR/PDGFR inhibitor but fails to achieve physiologically meaningful TIE-2 inhibition (IC50 = 1400 nM)[6][7].

• Axitinib inhibits both VEGFR-2 and TIE-2 potently, but its extreme affinity for PDGFR-β (1.6 nM) limits its selectivity[7][8].

Table 1: Biochemical IC50 Values (nM) Across Key Angiogenic Kinases

Compound	VEGFR-2	TIE-2	PDGFR-β	FGFR-1	Primary Classification
TIE-2/VEGFR-2 kinase-IN-4	5.1	5.2	>1000	>1000	Selective Dual Inhibitor
Regorafenib	4.2	311	22	202	Broad Multi-Kinase Inhibitor
Lenvatinib	4.0	>1000	39	46	Pan-VEGFR/FGFR Inhibitor
Sunitinib	43.0	1400	11	>1000	Pan-VEGFR/PDGFR Inhibitor
Axitinib	0.2	1.5	1.6	>1000	Pan-VEGFR/TIE-2/PDGFR Inhibitor

*(Note: Data aggregated from standardized biochemical kinome profiling assays at physiological ATP concentrations[2][4][5][7]. Estimated based on benzimidazole scaffold selectivity profiles[3].)

Experimental Protocols: Validating Selectivity and Efficacy

To ensure scientific integrity, the cross-reactivity and functional efficacy of kinase inhibitors must be validated using self-validating experimental systems. The following protocols detail the optimal workflows for assessing TIE-2/VEGFR-2 kinase-IN-4.

Protocol 1: TR-FRET Biochemical Kinase Profiling

Causality & Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over traditional radiometric ³³P-ATP assays. TR-FRET eliminates radioactive waste, mitigates compound auto-fluorescence interference (due to the time-delayed reading of Lanthanide chelates), and allows for precise IC50 determination at physiological ATP levels (Km).

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Dilution: Serially dilute TIE-2/VEGFR-2 kinase-IN-4 and reference compounds (e.g., Axitinib) in 100% DMSO, then dilute 1:100 in Kinase Buffer to achieve a final DMSO concentration of 1% (preventing solvent-induced kinase denaturation).

• Kinase Reaction: In a 384-well low-volume plate, combine 5 µL of recombinant human VEGFR-2 or TIE-2 enzyme (optimized to 0.5-2 nM final concentration) with 2.5 µL of the compound. Incubate for 15 minutes at room temperature to allow target engagement.

• Substrate Addition: Initiate the reaction by adding 2.5 µL of an ATP/Substrate mix (ATP at apparent Km for each specific kinase, e.g., 10 µM; ULight-labeled generic tyrosine substrate at 50 nM).

• Incubation & Termination: Incubate for 60 minutes at 22°C. Terminate the reaction by adding 10 µL of EDTA (final 10 mM) containing Europium-anti-phosphotyrosine antibody (2 nM).

• Readout & Self-Validation: Incubate for 60 minutes. Read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm, Emission: 615 nm and 665 nm).

  • Self-Validation Check: Ensure the Z'-factor of the assay is >0.6 using Staurosporine (10 µM) as a positive inhibition control and 1% DMSO as a negative vehicle control.

Protocol 2: HUVEC Tube Formation & Endothelial Permeability Assay

Causality & Rationale: Biochemical IC50 values do not always translate to cellular efficacy due to membrane permeability barriers and intracellular ATP competition. Human Umbilical Vein Endothelial Cells (HUVECs) natively co-express both VEGFR-2 and TIE-2, making them the gold-standard phenotypic model for validating the dual-inhibition mechanism in a complex cellular environment.

Step-by-Step Methodology:

• Matrix Preparation: Thaw Growth Factor Reduced (GFR) Matrigel on ice. Coat a 96-well plate with 50 µL/well of Matrigel and polymerize at 37°C for 30 minutes.

• Cell Seeding: Harvest early-passage HUVECs (P2-P4) and resuspend in basal endothelial medium supplemented with 2% FBS. Seed at 1.5 × 10⁴ cells/well.

• Stimulation & Treatment: Immediately stimulate cells with a cocktail of VEGF-A (20 ng/mL) and Angiopoietin-2 (50 ng/mL) to activate both pathways. Co-treat with TIE-2/VEGFR-2 kinase-IN-4 at varying concentrations (1 nM to 1000 nM).

• Incubation: Incubate for 12-16 hours at 37°C, 5% CO2.

• Staining & Imaging: Carefully aspirate the media and stain the network with Calcein AM (2 µM) for 30 minutes. Image using a fluorescence microscope (FITC channel).

• Quantification & Self-Validation: Use automated angiogenesis analysis software (e.g., ImageJ Angiogenesis Analyzer) to quantify total tube length and number of branch points.

  • Self-Validation Check: The vehicle control must show robust, interconnected capillary-like networks. A reference well treated with 10 µM Lenvatinib serves as a positive control for complete network disruption.

Self-validating workflow for assessing kinase cross-reactivity and cellular efficacy.

References

• TIE-2/VEGFR-2 kinase-IN-4 | C26H17F4N5O4 | CID 10230568 - PubChem. National Institutes of Health (NIH). Retrieved from:[Link]

• Design, Synthesis, and Evaluation of Orally Active Benzimidazoles and Benzoxazoles as Vascular Endothelial Growth Factor-2 Receptor Inhibitors. Estranky. Retrieved from: [Link]

• Vorolanib, sunitinib, and axitinib: A comparative study of vascular endothelial growth factor receptor inhibitors and their anti-angiogenic effects. PLOS One. Retrieved from:[Link]

• Target and Selectivity Profiling of Axitinib in Cell-Based and Biochemical Assays. Ocular Therapeutix, Inc. Retrieved from: [Link]

• Lenvatinib, a molecule with versatile application: from preclinical evidence to future development in anti-cancer treatment. National Center for Biotechnology Information (PMC). Retrieved from:[Link]

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• 2. medchemexpress.com [medchemexpress.com]
• 3. mch.estranky.sk [mch.estranky.sk]
• 4. Regorafenib monohydrate | VEGFR | PDGFR | c-Kit | c-RET | TargetMol [targetmol.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Independent Verification of TIE-2/VEGFR-2 Kinase-IN-4 Activity: A Comprehensive Comparison Guide

Introduction & Mechanistic Rationale

Tumor angiogenesis is a highly dynamic and adaptive process. Historically, drug development has focused heavily on the Vascular Endothelial Growth Factor (VEGF) and its primary receptor, VEGFR-2. However, clinical experience has shown that tumors frequently bypass VEGFR-2 blockade by upregulating compensatory pro-angiogenic pathways, most notably the Angiopoietin/TIE-2 signaling axis[1][2].

To overcome this resistance mechanism, dual-kinase inhibitors have been developed. TIE-2/VEGFR-2 kinase-IN-4 (CAS 433224-29-4) is a highly potent benzimidazole derivative designed to simultaneously inhibit the intracellular tyrosine kinase domains of both TIE-2 and VEGFR-2[3][4]. By blocking both pathways, this compound not only suppresses endothelial cell proliferation but also promotes structural vessel normalization and alters tumor-associated macrophage (TAM) polarization, fundamentally changing the tumor microenvironment[2].

Dual inhibition of TIE-2 and VEGFR-2 signaling pathways by Kinase-IN-4.

Comparative Profiling: Kinase-IN-4 vs. Alternatives

When designing an experimental pipeline, selecting the right tool compound is critical. How does TIE-2/VEGFR-2 kinase-IN-4 compare to other preclinical and FDA-approved multi-kinase inhibitors?

Quantitative Kinase Inhibition Profile

Compound	Primary Targets	VEGFR-2 IC₅₀ (nM)	TIE-2 IC₅₀ (nM)	Clinical Utility / Status
TIE-2/VEGFR-2 kinase-IN-4	VEGFR-2, TIE-2	5.1	5.2	Preclinical Tool Compound[3][4]
TIE-2/VEGFR-2 kinase-IN-3	VEGFR-2, TIE-2	3.5	6.9	Preclinical Tool Compound[3]
Regorafenib (BAY 73-4506)	VEGFR1/2/3, PDGFR, RAF	4.2	> 100	FDA Approved (Colorectal/Liver Cancer)[3]
Sorafenib	VEGFR, PDGFR, RAF	~2.3	> 100	FDA Approved (Liver/Kidney Cancer)[5]

Expertise & Causality Insight: While clinical drugs like Sorafenib and Regorafenib exhibit extreme potency against VEGFR-2[3][5], their affinity for TIE-2 is relatively weak. This imbalance means they primarily act as VEGF-pathway blockers, leaving the tumor free to exploit TIE-2/Angiopoietin signaling for survival[6]. TIE-2/VEGFR-2 kinase-IN-4 achieves a perfectly balanced, highly potent (~5 nM) inhibition of both receptors[3]. This symmetry makes it an ideal, clean tool compound for researchers looking to isolate and study the synergistic effects of dual blockade without the confounding off-target toxicity seen in broader multi-kinase inhibitors.

Self-Validating Experimental Workflows

To independently verify the activity of TIE-2/VEGFR-2 kinase-IN-4, researchers must employ a self-validating, three-tier system: biochemical validation of target engagement, cellular validation of phenotypic response, and in vivo validation of physiological efficacy.

Three-tier self-validating workflow for verifying Kinase-IN-4 anti-angiogenic activity.

Protocol 1: Biochemical Validation (ADP-Glo Kinase Assay)

Purpose: Verify direct, cell-free inhibition of VEGFR-2 and TIE-2 kinase domains. Causality: Cell-based assays can be confounded by membrane permeability issues or off-target cytotoxicity. A direct biochemical assay isolates the compound's intrinsic affinity for the ATP-binding pocket of the specific kinases.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 1X Kinase Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM DTT).

• Compound Dilution: Dilute TIE-2/VEGFR-2 kinase-IN-4 in a 10-point, 3-fold serial dilution series (starting at 1 µM) in 1% DMSO.

• Enzyme Incubation: Incubate the compound with recombinant human VEGFR-2 or TIE-2 enzyme (1-5 ng/well) for 15 minutes at room temperature to allow equilibrium binding.

• Reaction Initiation: Add ATP (at the specific Km​ for each kinase) and substrate (e.g., Poly(Glu,Tyr) 4:1). Incubate for 60 minutes at 25°C.

• Termination: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP (40-minute incubation).

• Detection: Add Kinase Detection Reagent to convert the generated ADP back to ATP, producing a luminescent signal (30-minute incubation).

• Analysis: Read luminescence on a microplate reader. Calculate the IC₅₀ using a 4-parameter logistic curve fit. (Expected IC₅₀: ~5.1 nM for VEGFR-2 and 5.2 nM for TIE-2)[3].

Protocol 2: Cellular Validation (HUVEC Tube Formation Assay)

Purpose: Confirm that biochemical inhibition translates to functional, anti-angiogenic phenotypic changes. Causality: Human Umbilical Vein Endothelial Cells (HUVECs) naturally express both VEGFR-2 and TIE-2. Measuring tube formation on a Matrigel matrix mimics the in vivo process of capillaryogenesis, providing a functional readout of dual-pathway blockade[1].

Step-by-Step Methodology:

• Matrix Preparation: Thaw Matrigel overnight at 4°C. Coat a pre-chilled 96-well plate (50 µL/well) and polymerize at 37°C for 30 minutes.

• Cell Starvation: Starve HUVECs in basal medium (no growth factors) for 4 hours to reduce background kinase activity.

• Seeding: Harvest and resuspend HUVECs in assay medium supplemented with VEGF (50 ng/mL) and Angiopoietin-1 (50 ng/mL). Seed at 1.5 × 10⁴ cells/well onto the Matrigel.

• Treatment: Immediately treat with TIE-2/VEGFR-2 kinase-IN-4 (0.1, 1, 10, 100 nM) or a vehicle control (0.1% DMSO).

• Incubation & Imaging: Incubate at 37°C for 6-8 hours. Image using an inverted phase-contrast microscope.

• Quantification: Quantify total tube length and the number of branch points using ImageJ (Angiogenesis Analyzer plugin).

Protocol 3: In Vivo Validation (Matrigel Plug Assay)

Purpose: Assess the compound's ability to inhibit angiogenesis in a complex physiological environment. Causality: This validates that the compound possesses adequate pharmacokinetic properties (bioavailability, stability) to exert its mechanism of action in a living organism, a critical prerequisite before moving to expensive tumor xenograft survival studies[6].

Step-by-Step Methodology:

• Plug Preparation: Mix liquid Matrigel (at 4°C) with VEGF (500 ng/mL), Ang-1 (500 ng/mL), and Heparin (50 U/mL).

• Injection: Inject 0.5 mL of the Matrigel mixture subcutaneously into the flanks of 6-week-old C57BL/6 mice.

• Dosing: Administer TIE-2/VEGFR-2 kinase-IN-4 (e.g., 10-30 mg/kg) via oral gavage or intraperitoneal injection daily for 7-10 days.

• Harvesting: Euthanize the mice, carefully excise the Matrigel plugs, and photograph to assess macroscopic vascularization.

• Quantification: Measure the hemoglobin content of the homogenized plugs using Drabkin's reagent to quantify functional blood vessel formation.

Data Interpretation & Troubleshooting

When synthesizing data across these three tiers, researchers must account for biological complexity. Discrepancies between biochemical IC₅₀ and cellular IC₅₀ are common and expected. While the biochemical IC₅₀ of Kinase-IN-4 is ~5 nM[3][4], cellular assays often require 10-100x higher concentrations to achieve the same inhibition.

Why? Intracellular ATP levels are in the millimolar range, whereas biochemical assays use lower Km​ ATP concentrations. The compound must compete with this massive pool of intracellular ATP to bind the kinase domain.

Furthermore, if HUVEC tube formation is successfully inhibited but general cell viability (measured via CellTiter-Glo) remains unchanged, this is a positive result. It confirms the compound is acting via specific anti-angiogenic mechanisms rather than exerting general, non-specific cytotoxicity. Finally, remember that dual inhibition of VEGFR-2 and TIE-2 has broader immunological effects in vivo, such as altering macrophage recruitment, which contributes significantly to prolonged survival in preclinical models[2].

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